(2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid

• CAS: 145513-91-3

Core Science & Biosynthesis

(2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic Acid

Abstract

(2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid (Oic) is a non-proteinogenic, bicyclic amino acid that serves as a critical chiral building block in modern pharmaceuticals. Its significance is most pronounced as a key intermediate in the synthesis of potent Angiotensin-Converting Enzyme (ACE) inhibitors, such as Perindopril and Trandolapril, which are widely used to treat hypertension and heart failure.[1][2] The molecule's efficacy is intrinsically tied to its precise stereochemistry, as it possesses three contiguous stereocenters (C2, C3a, and C7a), giving rise to eight possible stereoisomers.[3] Isolating and confirming the specific (2R,3aS,7aS) isomer is a non-trivial analytical challenge that demands a multi-faceted approach. This guide provides a comprehensive overview of the integrated analytical strategies and methodologies required for the unambiguous structure elucidation of this specific stereoisomer, intended for researchers and professionals in synthetic chemistry and drug development.

The Stereochemical Challenge and Strategic Overview

The therapeutic activity of drugs derived from Oic is dictated by the specific three-dimensional arrangement of its atoms. The (2S,3aS,7aS) isomer, for instance, is the key precursor for Perindopril, while other isomers are used for different drugs or are considered impurities. Therefore, a robust analytical workflow is not merely for characterization but is a cornerstone of quality control and regulatory compliance.

The elucidation process hinges on answering three fundamental questions:

• What is the molecular formula and connectivity? (Mass Spectrometry & 1D/2D NMR)

• What is the relative stereochemistry? (NMR - NOESY/ROESY)

• What is the absolute stereochemistry? (X-ray Crystallography or synthesis from chiral precursors)

Our strategic workflow integrates chromatographic separation with a suite of spectroscopic techniques to systematically answer these questions.

Figure 1: Integrated workflow for the structure elucidation of (2R,3aS,7aS)-Oic.

Isomer Separation: The Chromatographic Prerequisite

Syntheses of Oic often yield a mixture of diastereomers. Therefore, the first critical step is to isolate the desired stereoisomer. High-Performance Liquid Chromatography (HPLC) is the technique of choice.

Causality of Method Selection:

• Non-Chromophoric Nature: Oic lacks a strong UV-absorbing chromophore, making standard UV detection challenging. Consequently, a universal detector like a Refractive Index Detector (RID) is often employed.

• Diastereomer Separation: Diastereomers have different physical properties and can often be separated on standard reversed-phase (RP) columns.

• Enantiomer Separation: To separate enantiomers (e.g., (2R,3aS,7aS) from (2S,3aR,7aR)), a chiral stationary phase (CSP) is required. Alternatively, pre-column derivatization with a chiral reagent, such as Phenyl isothiocyanate (PITC), can be used to create diastereomeric derivatives that are separable on a standard RP column.[4]

Protocol: Reversed-Phase HPLC for Diastereomer Separation

This protocol is adapted from methodologies developed for the separation of Oic isomers.

• System Preparation:

  • HPLC System: Agilent 1100 series or equivalent, equipped with a binary pump, autosampler, column oven, and a Refractive Index Detector (RID).

  • Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Prepare an aqueous buffer of potassium dihydrogen phosphate (KH₂PO₄) and adjust the pH to 3.0 with phosphoric acid. The mobile phase is 100% aqueous buffer, as organic modifiers can worsen peak shape for these compounds.

• Chromatographic Conditions:

  • Flow Rate: 1.5 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 10 µL.

  • Detector: RID, with temperature equilibrated.

  • Run Time: 35 minutes or until all isomers have eluted.

• Sample Preparation:

  • Prepare a stock solution of the isomer mixture at approximately 5 mg/mL in the mobile phase.

  • Prepare analytical standards of any known reference isomers in the same manner.

• Data Analysis:

  • Identify the peak corresponding to the desired isomer by comparing its retention time to a reference standard.

  • Integrate the peak areas to determine the purity of the isolated fraction. The system suitability must be established by ensuring adequate resolution between adjacent isomer peaks.

Spectroscopic and Spectrometric Analysis

Once the target isomer is isolated in high purity, a combination of mass spectrometry and NMR spectroscopy is used for definitive identification.

High-Resolution Mass Spectrometry (HRMS)

Purpose: To confirm the elemental composition and molecular weight, providing the first layer of structural validation.

Methodology: Electrospray Ionization (ESI) coupled with a high-resolution mass analyzer (e.g., TOF or Orbitrap) is ideal. The compound is expected to ionize well in positive mode to give the [M+H]⁺ ion.

Parameter	Expected Value	Rationale
Molecular Formula	C₉H₁₅NO₂	Based on the known structure.
Exact Mass	169.1103	Calculated for C₉H₁₅NO₂.
[M+H]⁺ (Measured)	~170.1176	The measured mass should be within a narrow tolerance (e.g., < 5 ppm) of the calculated value for C₉H₁₆NO₂⁺.[5]

This step is crucial to rule out impurities and confirm that the isolated compound has the correct molecular formula before proceeding to more complex NMR analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the detailed structure, including the connectivity and relative stereochemistry of the molecule in solution.[6]

3.2.1. Connectivity Mapping (¹H, ¹³C, COSY, HSQC)

• ¹H NMR: Provides information on the number and chemical environment of protons. The bicyclic, constrained nature of Oic results in a complex, crowded spectrum of aliphatic signals.

• ¹³C NMR: Shows the number of unique carbon environments. For Oic, 9 distinct carbon signals are expected.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other through bonds (typically 2-3 bonds). This is used to trace out the proton networks within the six-membered and five-membered rings.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to, allowing for unambiguous assignment of CH, CH₂, and CH₃ groups.

3.2.2. Determining Relative Stereochemistry with NOESY

The Core Problem: The key to confirming the (2R,3aS,7aS) structure is to prove the cis-fusion of the two rings and the relative orientation of the carboxylic acid group at C2. This means the protons H-2, H-3a, and H-7a must all reside on the same face of the bicyclic system.

The Solution: NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR experiment identifies protons that are close to each other in space (< 5 Å), regardless of whether they are connected through bonds.[7] The intensity of a NOESY cross-peak is inversely proportional to the sixth power of the distance between the protons, making it exceptionally sensitive to spatial proximity.[8]

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An In-depth Technical Guide to the Physicochemical Properties of Octahydroindole-2-carboxylic Acid Stereoisomers

Introduction: The Critical Role of Stereochemistry in a Versatile Pharmaceutical Building Block

Octahydroindole-2-carboxylic acid (OIC), a bicyclic, non-proteinogenic amino acid, serves as a pivotal chiral building block in contemporary medicinal chemistry. Its conformationally constrained structure, analogous to proline but with significantly enhanced lipophilicity, makes it an invaluable scaffold for the design of peptidomimetics and small molecule therapeutics.[1][2] The rigid bicyclic system of OIC imparts a defined three-dimensional geometry to peptide backbones, influencing their secondary structure and enhancing metabolic stability.[1][3] This has led to its incorporation into a number of successful drugs, most notably angiotensin-converting enzyme (ACE) inhibitors.[1][4]

The utility of OIC is, however, intrinsically linked to its complex stereochemistry. The molecule possesses three stereogenic centers at the C2, C3a, and C7a positions, giving rise to eight possible stereoisomers (four pairs of enantiomers).[2][4] The precise spatial arrangement of these centers dictates the overall molecular shape and, consequently, the biological activity of the final pharmaceutical agent. For instance, the (2S,3aS,7aS)-isomer is a key intermediate in the synthesis of Perindopril, whereas the (2S,3aR,7aS)-isomer is a precursor for Trandolapril.[4] Given this high degree of stereospecificity, a thorough understanding and control of the physicochemical properties of each stereoisomer are paramount for researchers, scientists, and drug development professionals. This guide provides a comprehensive exploration of these properties, detailing their experimental determination and the profound influence of stereochemistry.

Stereoisomers of Octahydroindole-2-carboxylic Acid: A Structural Overview

The eight stereoisomers of OIC can be categorized into four diastereomeric pairs. The relative orientation of the hydrogen atoms at the bridgehead carbons (C3a and C7a) determines whether the ring fusion is cis or trans. This, in conjunction with the stereochemistry at the α-carbon (C2), results in distinct three-dimensional structures with differing thermodynamic stabilities and intermolecular interaction potentials.

The most pharmacologically relevant stereoisomers, (2S,3aS,7aS)-OIC and (2S,3aR,7aS)-OIC, both possess a cis-fused ring system. The commercially available L-Oic corresponds to the (2S,3aS,7aS) configuration.[4]

Comparative Physicochemical Properties

Stereoisomer	Melting Point (°C)	Specific Rotation ([α]D)	Solubility	pKa (Predicted)	LogP (Predicted)
(2S,3aS,7aS)	267-269[1], 270 (dec.)[5], 275-277[6][7]	-45.6 (c=0.46, MeOH)[1], -48 (c=1, MeOH)[5]	Soluble in methanol and water[6][7]	2.47 ± 0.20[6][7]	0.3 (at 25°C and pH 5)[6][7]
(2R,3aS,7aS)	176-178 (HCl salt)[1]	Not available	Not available	Not available	Not available
Other Isomers	Not available in literature	Not available in literature	Not available in literature	Not available in literature	Not available in literature

Note: The lack of comprehensive experimental data for all stereoisomers necessitates further research to enable a complete structure-property relationship analysis.

Influence of Stereochemistry on Physicochemical Properties: A Mechanistic Perspective

The subtle differences in the three-dimensional arrangement of atoms among the OIC stereoisomers have a profound impact on their macroscopic physicochemical properties.

• Melting Point and Crystal Packing: The melting point is a reflection of the lattice energy of the crystalline solid. Diastereomers, having different shapes, will pack into crystal lattices with varying efficiencies. The cis- and trans-fused isomers, for example, will exhibit markedly different molecular shapes, leading to distinct intermolecular interactions (hydrogen bonding, van der Waals forces) in the solid state. This, in turn, results in different melting points. A more efficient and tightly packed crystal lattice will generally have a higher melting point.

• Solubility: Solubility is governed by the interplay between lattice energy and the energy of solvation. A molecule's ability to interact favorably with solvent molecules is crucial. The stereochemistry of OIC isomers influences the exposure of the polar carboxylic acid and amine functional groups to the solvent. Isomers where these groups are more sterically hindered may exhibit lower solubility in polar solvents. The overall molecular polarity and dipole moment, which differ between stereoisomers, also play a significant role.

• Acidity (pKa): The pKa of the carboxylic acid and the amino group are influenced by the local electronic environment. While the inductive effects of the bicyclic alkyl framework are similar across isomers, the spatial arrangement can affect intramolecular hydrogen bonding and the stability of the conjugate acid and base forms. For instance, a stereoisomer that allows for a stabilizing intramolecular hydrogen bond in its neutral form may be a weaker acid (have a higher pKa) than an isomer where this interaction is not possible.

• Lipophilicity (LogP): The partition coefficient (LogP) is a measure of a compound's lipophilicity. It is influenced by the molecule's surface area and polarity. Different stereoisomers, with their unique three-dimensional shapes, will have slightly different solvent-accessible surface areas and dipole moments, leading to variations in their LogP values. Generally, isomers that can adopt a more compact conformation with shielded polar groups will be more lipophilic. The inherent lipophilicity of the octahydroindole core makes all isomers relatively lipophilic compared to smaller amino acids.[1][2]

Experimental Protocols for Physicochemical Characterization

To address the existing data gaps, the following section outlines detailed, self-validating experimental protocols for the determination of key physicochemical properties of OIC stereoisomers.

Protocol 1: Determination of Acid Dissociation Constants (pKa) by Potentiometric Titration

This protocol describes the determination of the pKa values for the carboxylic acid and the secondary amine functionalities of an OIC stereoisomer.

Methodology:

• Sample Preparation: Accurately weigh approximately 10 mg of the OIC stereoisomer and dissolve it in 50 mL of deionized, CO2-free water. If solubility is limited, a co-solvent such as methanol may be used, and the pKa should be corrected to aqueous conditions.

• Titration Setup: Calibrate a pH meter with standard buffers (pH 4.0, 7.0, and 10.0). Place the sample solution in a thermostatted vessel at 25°C and stir gently.

• Titration: Titrate the solution with a standardized solution of 0.1 M HCl to determine the pKa of the carboxylate group. Then, titrate a fresh sample solution with a standardized solution of 0.1 M NaOH to determine the pKa of the ammonium group. Record the pH after each addition of titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points. Alternatively, use a Gran plot or derivative methods for more accurate endpoint determination.

Causality and Self-Validation: Potentiometric titration directly measures the change in proton concentration as a function of added acid or base, providing a thermodynamically rigorous determination of the pKa. The use of a calibrated pH meter and standardized titrants ensures accuracy. The shape of the titration curve itself serves as a validation of the presence of the expected ionizable groups.

Protocol 2: Determination of the Partition Coefficient (LogP) by the Shake-Flask Method

This protocol outlines the classic shake-flask method for determining the LogP of an OIC stereoisomer between n-octanol and water.

Methodology:

• System Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate overnight. Use a suitable buffer (e.g., phosphate buffer, pH 7.4) for the aqueous phase to ensure the OIC is in its neutral, zwitterionic form.

• Sample Preparation: Prepare a stock solution of the OIC stereoisomer in the aqueous phase at a known concentration.

• Partitioning: In a separatory funnel, combine a known volume of the OIC stock solution with a known volume of the pre-saturated n-octanol. Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning.

• Phase Separation: Allow the phases to separate completely. Centrifugation may be necessary to break up any emulsions.

• Concentration Measurement: Carefully remove a sample from the aqueous phase and determine the concentration of the OIC stereoisomer using a suitable analytical method (e.g., HPLC-RI, as OIC is non-chromophoric).

• Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration of the OIC in the octanol phase to its concentration in the aqueous phase.

Causality and Self-Validation: This method directly measures the equilibrium distribution of the analyte between a nonpolar and a polar phase, which is the definition of the partition coefficient. Mass balance calculations (comparing the initial amount of OIC with the sum of the amounts in the two phases after partitioning) can be used to validate the experimental results.

Protocol 3: Determination of Aqueous Solubility

This protocol describes a method for determining the thermodynamic solubility of an OIC stereoisomer in water.

Methodology:

• Sample Preparation: Add an excess amount of the solid OIC stereoisomer to a known volume of water in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Preparation: After equilibration, allow the solid to settle. Filter the supernatant through a syringe filter (e.g., 0.22 µm) to remove any undissolved solid.

• Quantification: Dilute the filtered solution with a suitable solvent and determine the concentration of the dissolved OIC using a validated analytical method (e.g., HPLC-RI).

• Solubility Determination: The determined concentration represents the aqueous solubility of the OIC stereoisomer at the specified temperature.

Causality and Self-Validation: This method ensures that a true equilibrium between the solid and dissolved states is achieved, providing the thermodynamic solubility. The presence of undissolved solid at the end of the experiment confirms that the solution was saturated.

Analytical Separation and Characterization of Stereoisomers

The separation and quantification of the individual OIC stereoisomers from a mixture are critical for quality control in pharmaceutical manufacturing. Due to their identical chemical formula and connectivity, and the non-chromophoric nature of the molecule, specialized analytical techniques are required.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a powerful technique for the separation of the diastereomers of OIC. Since OIC lacks a UV chromophore, a universal detector such as a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is necessary.[8]

Experimental Protocol: HPLC-RI for Diastereomeric Separation

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a refractive index detector.

• Column: A C18 stationary phase (e.g., Inertsil ODS-4, 250 mm x 4.6 mm, 5 µm) is effective.[8]

• Mobile Phase: An isocratic mobile phase consisting of 10 mM potassium phosphate buffer at pH 3.0.[8]

• Flow Rate: 1.5 mL/min.[8]

• Column Temperature: 35°C.[8]

• Injection Volume: 10 µL.

• Detection: Refractive Index Detector.

Causality and Self-Validation: The separation of diastereomers on a C18 column is based on differences in their hydrophobicity and interaction with the stationary phase. The different 3D shapes of the diastereomers lead to different retention times. The method can be validated according to ICH guidelines for accuracy, precision, linearity, and robustness.[8]

For the separation of enantiomers, a chiral stationary phase (CSP) or pre-column derivatization with a chiral reagent is required.

Supercritical Fluid Chromatography (SFC)

Chiral SFC is an increasingly popular technique for the separation of stereoisomers due to its high efficiency, speed, and reduced solvent consumption compared to HPLC. While specific applications to OIC are not widely published, the principles of chiral SFC make it a highly suitable method.

Proposed Workflow for Chiral SFC Method Development

Caption: Workflow for chiral SFC method development.

Computational Modeling of Stereoisomers

In the absence of extensive experimental data, computational chemistry provides a powerful tool for predicting and understanding the properties of OIC stereoisomers.

Workflow for Computational Analysis

Caption: Computational workflow for property prediction.

By calculating the relative energies of the different stereoisomers, their thermodynamic stabilities can be compared. The calculated dipole moments can provide insights into their relative polarities and potential for intermolecular interactions. Advanced computational models can also provide reliable predictions of pKa and LogP values, which can guide experimental work and aid in the selection of isomers with desirable properties for drug development.

Conclusion

The stereoisomers of octahydroindole-2-carboxylic acid represent a fascinating and industrially significant class of molecules. Their physicochemical properties are intricately linked to their three-dimensional structure, and a comprehensive understanding of these properties is essential for their effective use in pharmaceutical research and development. While there are notable gaps in the experimental data for a full comparative analysis, this guide provides a framework for understanding the influence of stereochemistry, detailed protocols for the determination of key properties, and an overview of the analytical and computational tools available for their study. Further research into the properties of the less-explored stereoisomers will undoubtedly open new avenues for the design of novel therapeutics based on this versatile scaffold.

References

• Vali SJ, Kumar SS, Sait SS, Garg LK (2012) Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. J Chromat Separation Techniq 3:136. [Link]

• Nieto-Rodriguez, L., et al. (2013). Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. Beilstein Journal of Organic Chemistry, 9, 2486-2493. [Link]

• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. (2012). Longdom Publishing. [Link]

• Unusual Amino Acids: Octahydroindole-2-carboxylic acid (Oic). (2026). LifeTein Peptide Blog. [Link]

• PubChem Compound Summary for CID 7408452, 2-Carboxyoctahydroindole, (2S,3aS,7aS)-. National Center for Biotechnology Information. [Link]

• Simultaneous determination of diastereoisomeric and enantiomeric impurities in SSS-octahydroindole-2-carboxylic acid by chiral high-performance liquid chromatography with pre-column derivatization. (2009). PubMed. [Link]

• PubChem Compound Summary for CID 3274680, Octahydroindole-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• L-Octahydroindole-2-carboxylic acid. Chongqing Chemdad Co., Ltd. [Link]

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The Strategic Advantage of Rigidity: A Technical Guide to the Biological Activity of Bicyclic Proline Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

Proline's unique cyclic structure imparts exceptional conformational rigidity to peptides and proteins, making it a critical residue in molecular recognition, protein folding, and structural stability.[1][2] However, the inherent flexibility of the pyrrolidine ring, which interconverts between Cγ-exo and Cγ-endo puckers, and the cis/trans isomerization of the preceding peptide bond, present challenges in designing molecules with precise three-dimensional architectures.[1][2][3] Bicyclic proline analogues have emerged as powerful tools in medicinal chemistry and chemical biology, offering a solution by locking the proline scaffold into specific, predictable conformations. This guide provides an in-depth exploration of the synthesis, conformational properties, and diverse biological activities of these constrained analogues, offering insights into their application as enzyme inhibitors, peptidomimetics, and therapeutic agents.

The Rationale for Conformational Constraint: Beyond Native Proline

The proteinogenic amino acid L-proline is unique due to its secondary amine, where the α-amino group is part of a pyrrolidine ring.[1] This cyclic nature restricts the backbone dihedral angle φ to approximately -65° ± 25° and reduces the energy difference between the cis and trans conformations of the Xaa-Pro peptide bond, making the cis form more accessible than for other amino acid residues.[2][3] Proline's conformation is further defined by the "puckering" of its five-membered ring, which rapidly interconverts between two predominant states: Cγ-exo and Cγ-endo.[1] These conformational equilibria are pivotal in defining the secondary structure of peptides, often acting as disruptors of α-helices and β-sheets while being integral components of β-turns.[1][2]

The rationale for developing bicyclic proline analogues stems from the desire to eliminate this conformational ambiguity. By introducing a second ring system that bridges two non-adjacent atoms of the proline core, chemists can create rigid scaffolds that lock the pyrrolidine pucker and can influence the cis/trans isomer ratio.[1][4] This pre-organization of the molecular architecture is a key strategy in drug design for several reasons:

• Entropy Reduction: Constraining a molecule in its bioactive conformation reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity and potency.

• Enhanced Selectivity: A rigid conformation can improve selectivity for a specific receptor subtype by preventing binding to off-target proteins that might recognize other conformations.

• Improved Metabolic Stability: The unnatural bicyclic core can sterically hinder access by metabolic enzymes, increasing the molecule's half-life in vivo.

• Peptide Secondary Structure Mimicry: Bicyclic analogues can serve as scaffolds to mimic specific peptide secondary structures, such as β-turns or polyproline II (PPII) helices, which are crucial for many protein-protein interactions.[5][6]

Structural Diversity and Synthesis of Bicyclic Proline Analogues

The synthesis of bicyclic proline analogues is a significant challenge, with many complex stereochemical structures remaining difficult to access.[1] However, various synthetic strategies have been developed to create a diverse range of these constrained systems. These can be broadly categorized based on the bridged atoms in the proline ring.

A prominent family of bicyclic prolines are the azabicyclo[X.Y.Z]alkane amino acids, which have been extensively used as dipeptide mimetics in drug discovery.[5][7] For instance, the synthesis of azabicyclo[4.3.0]nonanone and azabicyclo[5.3.0]decanone amino acid derivatives has been achieved through multi-step sequences involving key reactions like palladium-catalyzed coupling.[8] Other notable examples include the synthesis of 8-azabicyclo[3.2.1]octane-1-carboxylic acid and indolizidinone-based systems.[4][9]

The choice of synthetic route is dictated by the desired bicyclic framework and stereochemistry. Common strategies often involve intramolecular cyclization reactions, such as the aza-Cope–Mannich reaction, ring-closing metathesis, and iodolactonization.[1][4][10]

Experimental Protocol: Representative Synthesis of a Bicyclic Proline Analogue Core

The following is a generalized protocol illustrating a common synthetic transformation, such as an intramolecular cyclization, which is a key step in forming bicyclic systems. This example is illustrative and specific reagents and conditions will vary based on the target molecule.

Step 1: Preparation of the Linear Precursor

• Dissolve the starting linear amino acid derivative (e.g., a suitably protected dehydro-amino azelate) in an appropriate anhydrous solvent (e.g., dichloromethane, acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C) using an ice or dry ice/acetone bath.

Step 2: Cyclization Reaction

• Add the cyclization reagent (e.g., a Lewis acid, a palladium catalyst, or an iodinating agent like iodine) dropwise to the stirred solution of the precursor.

• Allow the reaction to stir at the specified temperature for a set period (e.g., 1-48 hours), monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Step 3: Work-up and Purification

• Quench the reaction by adding a suitable reagent (e.g., a saturated aqueous solution of sodium bicarbonate or sodium thiosulfate).[9]

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Separate the organic and aqueous layers. Extract the aqueous layer with the organic solvent (e.g., 2-3 times).[9]

• Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and filter.[9]

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure bicyclic product.

Step 4: Characterization

• Confirm the structure and purity of the final compound using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and, if a suitable crystal is obtained, X-ray crystallography.

Conformational Consequences of Bicyclization

The primary goal of creating bicyclic proline analogues is to control the conformation of the pyrrolidine ring. By bridging different atoms, the ring pucker can be locked into either a Cγ-exo or Cγ-endo conformation.[1] For example, in a study on arginase inhibitors, bicyclic analogues that favored the Cγ-exo conformation of the proline ring demonstrated improved potency.[1] This highlights the critical relationship between a specific, constrained conformation and biological activity.

The puckering of the proline ring is directly correlated with the backbone conformation of the peptide chain.[2] An exo pucker tends to favor more compact conformations like polyproline II (PPII) helices, while an endo pucker supports more extended structures.[2] By selecting a bicyclic analogue with a known, fixed pucker, researchers can engineer peptides with a desired and predictable three-dimensional shape.

The bicyclic constraint can also influence the cis/trans isomerism of the preceding peptide bond.[3] While some analogues may not dramatically shift the equilibrium, others, particularly those that introduce steric hindrance or specific electronic effects, can significantly favor one isomer over the other.[11]

Caption: Conformational control via bicyclic proline analogues.

Biological Activities and Therapeutic Applications

The ability to rigidly control molecular conformation has made bicyclic proline analogues valuable in a wide range of biological contexts, from organocatalysis to drug development.[12][13]

Enzyme Inhibition

Bicyclic proline analogues have been successfully employed as core scaffolds for potent and selective enzyme inhibitors. The rigid structure allows for precise positioning of pharmacophoric groups within an enzyme's active site.

• Arginase Inhibitors: As mentioned, comprehensive synthetic strategies have led to the development of structurally unique bicyclic proline-containing arginase inhibitors. The potency of these inhibitors was directly correlated with the conformation of the proline ring, with analogues favoring the Cγ-exo pucker showing enhanced activity.[1]

• SARS-CoV-2 3CL Protease Inhibitors: In the fight against COVID-19, novel bicyclic[3.3.0]proline peptidyl α-ketoamides have been developed as potent inhibitors of the 3-chymotrypsin-like (3CL) protease, a key enzyme in the viral replication cycle.[14] These compounds demonstrated excellent antiviral activities and favorable pharmacokinetic properties.[14] The approved COVID-19 drug nirmatrelvir also contains a bicyclic proline analogue, underscoring the therapeutic relevance of this structural motif.[13][15][16]

• Proline Dehydrogenase (PRODH) Inhibitors: The proline metabolic pathway is a target in some diseases, including cancer.[17] Bicyclic proline analogues have been investigated as inhibitors of enzymes within this pathway, such as PRODH.[17]

Peptidomimetics and Protein-Protein Interaction Modulators

By enforcing specific backbone geometries, bicyclic proline analogues serve as excellent dipeptide mimetics.[5][7] They can be incorporated into peptides to stabilize a particular secondary structure, such as a β-turn, which is often involved in molecular recognition events.[10][11] This strategy has been used in the development of:

• Integrin Receptor Ligands: Azabicyclo[X.Y.0]alkanone amino acids have been used to create constrained peptidomimetics that target integrin receptors.[5][7]

• Smac Mimetics/XIAP Inhibitors: These constrained dipeptide surrogates have also found application in the design of Smac mimetics, which are a class of apoptosis-promoting anticancer agents.[5][7]

Collagen Stabilization

Collagen, the most abundant protein in mammals, derives its signature triple-helical stability in large part from its high content of proline and hydroxyproline.[18][19][20] The conformation of these residues is critical for the proper formation and stability of the triple helix.[19] Replacing native proline with more rigid bicyclic 2-azabicycloalkane analogues has been proposed as a strategy to enhance the thermal stability of collagen-based materials for biomedical applications, such as in tissue engineering.[20] The increased rigidity of the bicyclic system can pre-organize the collagen chains, strengthening the triple-helical structure.[20]

Antimicrobial Activity

Recent research has also explored the potential of bicyclic scaffolds related to proline analogues as antimicrobial agents. For example, bicyclic pyrazolines have shown promising antimicrobial activity against multidrug-resistant bacterial strains, with minimal inhibitory concentration (MIC) values in the low microgram per milliliter range.[21]

Data Summary: Biological Activity of Representative Analogues

Analogue Class	Target	Biological Activity	Key Finding	Reference
Bicyclic Proline-Containing Analogues	Arginase	Enzyme Inhibition	Analogues favoring the Cγ-exo conformation showed improved potency.	[1]
Bicyclic[3.3.0]proline Peptidyl α-Ketoamides	SARS-CoV-2 3CL Protease	Antiviral	Potent inhibition of a key viral enzyme with good in vivo efficacy in a mouse model.	[14]
Azabicyclo[X.Y.0]alkanone Amino Acids	Various (Integrins, XIAP)	Peptidomimetic	Act as constrained dipeptide mimics to modulate protein-protein interactions.	[5][7]
Bicyclic Pyrazolines	Multidrug-Resistant Bacteria	Antimicrobial	Bacteriostatic activity with low MIC values (0.5–4 μg/mL).	[21]
2-Azabicycloalkane Analogues	Collagen Structure	Structural Stabilization	Proposed to enhance the thermal stability of the collagen triple helix.	[20]

Future Directions and Conclusion

Bicyclic proline analogues represent a mature yet continually evolving field in medicinal chemistry and drug discovery. While significant progress has been made, the synthetic accessibility of novel, stereochemically complex scaffolds remains a key challenge.[1] Future efforts will likely focus on developing more efficient and versatile synthetic methodologies to expand the accessible chemical space of these constrained analogues.

The application of bicyclic prolines in modulating protein-protein interactions is particularly promising. As our understanding of the "peptidomimetic" nature of these scaffolds deepens, they will be increasingly applied to challenging targets that have historically been considered "undruggable." Furthermore, their use in organocatalysis and materials science continues to expand.[12]

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• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules.
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The Strategic Role of (2R,3aS,7aS)-Octahydroindole-2-carboxylic Acid in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(2R,3aS,7aS)-Octahydroindole-2-carboxylic acid, a conformationally constrained bicyclic α-amino acid, has emerged as a pivotal structural motif in medicinal chemistry. This guide provides a comprehensive technical overview of its strategic importance, delving into its synthesis, stereochemical nuances, and multifaceted applications in drug design and development. We will explore its critical role as a key intermediate in the synthesis of leading angiotensin-converting enzyme (ACE) inhibitors and its broader utility as a peptidomimetic building block to enhance the therapeutic properties of bioactive peptides. This document aims to serve as an authoritative resource for researchers and drug development professionals, offering field-proven insights into the causality behind experimental choices and self-validating protocols.

Introduction: The Emergence of a Versatile Scaffolding

In the quest for novel therapeutics with improved efficacy, selectivity, and pharmacokinetic profiles, medicinal chemists increasingly turn to non-proteinogenic amino acids. These unique building blocks offer the ability to introduce specific conformational constraints and physicochemical properties into peptide-based drugs and small molecules. Among these, (2R,3aS,7aS)-octahydroindole-2-carboxylic acid, often abbreviated as (2R,3aS,7aS)-Oic, stands out due to its rigid bicyclic structure. This inherent rigidity, akin to that of proline, coupled with increased lipophilicity, makes it a valuable tool for modulating the biological activity and metabolic stability of parent compounds.[1]

The significance of the octahydroindole-2-carboxylic acid scaffold is underscored by its presence in a range of medicinally relevant compounds, from potent ACE inhibitors for hypertension to investigational agents for joint cartilage diseases and natural products with antithrombotic properties.[1] This guide will specifically focus on the (2R,3aS,7aS) stereoisomer, a less common yet vital variant, highlighting its unique contributions to medicinal chemistry.

Physicochemical Properties and Stereochemical Considerations

The therapeutic efficacy and safety of drugs containing the octahydroindole-2-carboxylic acid moiety are intrinsically linked to their stereochemistry. With three chiral centers, the molecule can exist as eight stereoisomers. The specific spatial arrangement of the atoms in (2R,3aS,7aS)-Oic dictates its interaction with biological targets.

Property	Value	Source
Molecular Formula	C₉H₁₅NO₂	[2]
Molecular Weight	169.22 g/mol	[2][3]
Appearance	Solid	[1]
Solubility	Soluble in methanol and water	[3]

The synthesis and separation of the desired stereoisomer are therefore critical aspects of drug development. While the (2S,3aS,7aS) stereoisomer, often referred to as L-Oic, is commercially available and more widely studied, the synthesis of enantiomerically pure (2R,3aS,7aS)-Oic has presented greater challenges, necessitating the development of specialized synthetic routes.[1]

Key Applications in Medicinal Chemistry

The utility of (2R,3aS,7aS)-Oic in medicinal chemistry is diverse, primarily revolving around its role as a crucial synthetic intermediate and a peptidomimetic scaffold.

A Cornerstone in the Synthesis of ACE Inhibitors

The most prominent application of octahydroindole-2-carboxylic acid stereoisomers is in the synthesis of ACE inhibitors, a class of drugs widely used to treat hypertension and heart failure.[1][4] Specifically, the (2S,3aS,7aS) stereoisomer is a key intermediate in the synthesis of Perindopril.[3][5][6][7] While the provided search results heavily emphasize the (2S,3aS,7aS) isomer for Perindopril, the general importance of the octahydroindole-2-carboxylic acid core in ACE inhibitors is well-established.[1] The related stereoisomer, (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid, is a key raw material in the synthesis of another ACE inhibitor, Trandolapril.[8][9]

The bicyclic structure of Oic provides a rigid scaffold that mimics the transition state of angiotensin I hydrolysis, enabling potent and selective inhibition of ACE.[4] This structural feature contributes to the high efficacy and favorable side-effect profile of these drugs.

Enhancing Peptide Therapeutics through Peptidomimetics

Peptide-based drugs often suffer from poor metabolic stability, low bioavailability, and a lack of receptor selectivity.[1] The incorporation of non-natural amino acids like (2R,3aS,7aS)-Oic is a powerful strategy to overcome these limitations.

• Increased Lipophilicity and Bioavailability: The fused cyclohexane ring in Oic imparts greater lipophilicity compared to proline. This enhanced lipophilicity can improve the absorption and distribution of peptide drugs across biological membranes, leading to better bioavailability.[1]

• Improved Metabolic Stability: By replacing natural amino acids like proline or phenylalanine with Oic, the resulting peptidomimetic can exhibit increased resistance to enzymatic degradation.[1] This leads to a longer half-life and sustained therapeutic effect.

• Conformational Rigidity and Receptor Selectivity: The rigid bicyclic structure of Oic can stabilize specific secondary structures in peptides, such as β-turns.[1] This conformational pre-organization can lead to higher binding affinity and improved selectivity for the target receptor.

An important example is the use of Oic as a surrogate for proline and phenylalanine in bradykinin B2 receptor antagonists.[1] This substitution has led to the development of orally available antagonists with potential anti-cancer properties due to their improved resistance to degrading enzymes.[1]

Synthesis of (2R,3aS,7aS)-Octahydroindole-2-carboxylic Acid

The synthesis of enantiomerically pure (2R,3aS,7aS)-Oic is a challenging yet critical process for its application in drug development. An efficient methodology has been developed that allows for the effective synthesis and separation of this specific stereoisomer.[1]

Synthetic Strategy Overview

A notable strategy for the synthesis of enantiomerically pure (2R,3aS,7aS)-Oic involves the formation of a trichloromethyloxazolidinone derivative.[1] This method allows for the efficient separation of the (2R,3aS,7aS) stereoisomer from its epimer.[1] Furthermore, this intermediate provides a convenient route for the diastereoselective α-alkylation, enabling the synthesis of α-tetrasubstituted derivatives.[1]

Caption: Synthetic overview for enantiomerically pure (2R,3aS,7aS)-Oic.

Detailed Experimental Protocol: Synthesis of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid hydrochloride

The following protocol is a representative example of the final deprotection step to yield the hydrochloride salt of (2R,3aS,7aS)-Oic.[1]

Materials:

• (S,S,S,R)-2-(trichloromethyl)-perhydro-oxazolo[3,2-a]indol-9-one derivative ((S,S,S,R)-2)

• 3N solution of HCl in anhydrous ethyl acetate

• Anhydrous ethyl acetate

Procedure:

• To a solution of (S,S,S,R)-2 (300 mg, 1.01 mmol) add a 3N solution of HCl in anhydrous ethyl acetate (8 mL).

• Stir the resulting mixture at room temperature for 24 hours.

• Concentrate the solvent in vacuo.

• Wash the resulting solid with small portions of ethyl acetate.

• Dry the solid to afford pure (2R,3aS,7aS)-octahydroindole-2-carboxylic acid as the hydrochloride salt.

Expected Yield: 93%[1] Melting Point: 176–178 °C[1]

Analytical Characterization

The stereochemical purity of (2R,3aS,7aS)-Oic is paramount for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) is a key analytical technique for the separation and quantification of the different stereoisomers of octahydro-1H-indole-2-carboxylic acid.

Due to the lack of a chromophore in the molecule, a universal detector such as a refractive index (RI) detector is employed. This method allows for the baseline separation of the four pairs of enantiomers, enabling the accurate determination of the purity of the desired stereoisomer.[9]

Caption: Analytical workflow for the separation of Oic stereoisomers.

Future Perspectives and Conclusion

(2R,3aS,7aS)-Octahydroindole-2-carboxylic acid is a testament to the power of conformationally constrained amino acids in modern drug discovery. Its role as a critical building block for ACE inhibitors has already made a significant impact on cardiovascular medicine. The growing appreciation for its utility in peptidomimetics to enhance drug properties such as bioavailability and metabolic stability suggests that its importance will only continue to grow.[1]

Future research is likely to focus on the development of even more efficient and stereoselective synthetic routes to access (2R,3aS,7aS)-Oic and its derivatives. Furthermore, the exploration of this scaffold in new therapeutic areas, driven by its ability to impart favorable pharmacokinetic properties, will undoubtedly lead to the discovery of novel and improved therapeutics. The insights and protocols presented in this guide provide a solid foundation for researchers to leverage the unique properties of (2R,3aS,7aS)-Oic in their drug discovery endeavors.

References

• Sang-sup, J., et al. (2012). Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. Arkivoc, 2012(5), pp.251-267. [Link]

• Process for the synthesis of ¬2S, 3aR, 7aS|-octahydroindole-2-carboxylic acid and its conversion to trandolapril.

• Vali, S. J., et al. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Journal of Chromatographic Science, 3(5). [Link]

• Vali, S. J., et al. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Dete. Longdom Publishing. [Link]

• First Stereoselective Synthesis of Octahydroindole-2-phosphonic Acid. (2017). ChemistryViews. [Link]

• (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, 98%. Fisher Scientific. [Link]

• Process for the preparation of intermediates of perindopril.

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The Strategic Integration of Non-Proteinogenic Amino Acids in Contemporary Drug Design: A Technical Guide

This guide provides an in-depth exploration of the principles, strategies, and experimental workflows for leveraging non-proteinogenic amino acids (NPAAs) in the design and development of novel therapeutics. Tailored for researchers, medicinal chemists, and drug development professionals, this document moves beyond theoretical concepts to offer actionable insights and detailed methodologies, reflecting field-proven expertise in peptide and small molecule optimization.

Executive Summary

The therapeutic landscape is in constant pursuit of molecules with enhanced potency, selectivity, and pharmacokinetic profiles. While the 22 proteinogenic amino acids form the foundational alphabet of biological systems, they represent only a fraction of the vast chemical space available to drug designers. Non-proteinogenic amino acids—those not encoded by the standard genetic code—offer a powerful toolkit to overcome the inherent limitations of native peptides and other lead compounds, such as poor metabolic stability and low bioavailability.[1][2][3] This guide will elucidate the rationale behind incorporating NPAAs, detail the synthetic and analytical processes involved, and showcase their successful application in clinically approved drugs.

The Rationale for Venturing Beyond Nature's Alphabet

Peptides composed solely of proteinogenic amino acids often face significant hurdles as therapeutic candidates. Their susceptibility to enzymatic degradation by proteases leads to short in-vivo half-lives, and their inherent physicochemical properties can limit membrane permeability and oral bioavailability.[1][2][3] The introduction of NPAAs provides a strategic avenue to fundamentally alter and improve these drug-like properties.[1][2][3]

Key Advantages of Incorporating NPAAs:

• Enhanced Metabolic Stability: NPAAs can render peptide backbones unrecognizable to degrading enzymes, thereby increasing their resistance to proteolysis and extending their circulation half-life.[1][4]

• Improved Potency and Selectivity: The unique side chains and conformational constraints imposed by NPAAs can lead to more precise and higher-affinity interactions with biological targets.

• Increased Permeability and Oral Bioavailability: Modification of the peptide backbone and side chains with NPAAs can enhance lipophilicity and promote the adoption of conformations amenable to crossing biological membranes.[1][2]

• Conformational Control: The incorporation of sterically hindered or cyclic NPAAs can lock a peptide into a specific bioactive conformation, reducing the entropic penalty upon binding to its target.

Strategic Incorporation of Non-Proteinogenic Amino Acids

The successful integration of NPAAs into a therapeutic candidate is a deliberate process guided by a deep understanding of the target and the desired pharmacological profile. The following diagram illustrates the overarching strategic workflow.

Caption: A workflow for the strategic incorporation of NPAAs in drug design.

Synthesis of Non-Proteinogenic Amino Acid Building Blocks

The journey begins with the NPAA itself. While a vast array of NPAAs are commercially available, novel or custom-designed residues often require de novo synthesis. The primary challenge in NPAA synthesis is controlling stereochemistry, as the biological activity of the final drug is often highly dependent on the precise 3D arrangement of atoms.

Key Synthetic Approaches:

• Asymmetric Synthesis: This is a powerful method for producing enantiomerically pure α-amino acids.[5] Techniques such as asymmetric hydrogenation and alkylation of chiral glycine enolate equivalents are commonly employed.[5] The choice of catalyst and chiral auxiliary is critical for achieving high enantioselectivity.[5]

• Enzymatic Synthesis: Biocatalysis offers a green and highly selective alternative to traditional chemical synthesis.[1] Enzymes like aminotransferases can be used to produce specific stereoisomers of NPAAs with high yields and fewer reaction steps.[1] However, the cost and availability of suitable enzymes and cofactors can be a limiting factor for large-scale production.[1]

Incorporation into Peptides: Solid-Phase Peptide Synthesis (SPPS)

Solid-Phase Peptide Synthesis (SPPS) is the workhorse for assembling peptides containing both proteinogenic and non-proteinogenic residues. The most common approach is Fmoc/tBu chemistry.

This protocol outlines the manual synthesis of a peptide containing an NPAA. The principles are directly translatable to automated synthesizers.

1. Resin Selection and Preparation:

• Rationale: The choice of resin determines the C-terminal functional group of the final peptide (e.g., amide or carboxylic acid). For C-terminal amides, Rink Amide resin is a common choice. For C-terminal acids, 2-chlorotrityl chloride or Wang resins are suitable.[6]
• Procedure:

• Weigh the appropriate amount of resin for the desired synthesis scale (e.g., 300 mg for a 0.1 mmol synthesis) into a reaction vessel.[6]
• Swell the resin in dimethylformamide (DMF) for at least 1 hour to ensure optimal reaction kinetics.[6]
• Drain the DMF.

2. Loading the First Amino Acid (if not pre-loaded):

• Protocol for 2-Chlorotrityl Chloride Resin:

• Dissolve 3 equivalents of the Fmoc-protected C-terminal amino acid and 7.5 equivalents of diisopropylethylamine (DIPEA) in dry dichloromethane (DCM).[7]
• Add the solution to the swollen resin and agitate for 30-60 minutes.[7]
• Wash the resin with DMF.[7]
• Cap any unreacted chloride sites by treating with a mixture of DCM/Methanol/DIPEA (80:15:5) for 15 minutes.[7]
• Wash the resin thoroughly with DMF and DCM.[7]

3. Iterative Deprotection and Coupling Cycle:

• Fmoc Deprotection:

• Add a 20% (v/v) solution of piperidine in DMF to the resin.
• Agitate for 5-10 minutes.
• Drain and repeat the piperidine treatment for another 10-15 minutes to ensure complete removal of the Fmoc group.
• Wash the resin extensively with DMF to remove all traces of piperidine.

• Amino Acid Coupling (including NPAA):

• In a separate vial, pre-activate the Fmoc-protected amino acid (3-5 equivalents) with a coupling agent (e.g., HATU, HBTU) and a base (e.g., DIPEA) in DMF for a few minutes.
• Add the activated amino acid solution to the deprotected peptide-resin.
• Agitate for 1-2 hours. For sterically hindered NPAAs, a longer coupling time or a double coupling may be necessary.
• Wash the resin with DMF.

• Monitoring the Reaction: The Kaiser test can be performed on a few resin beads to qualitatively assess the completion of the coupling reaction.[8] A yellow/brown color indicates a free secondary amine (like proline) or a blocked N-terminus, while a deep blue color indicates an unreacted primary amine.[8]

4. Cleavage and Deprotection:

• Rationale: A strong acid cocktail is used to cleave the peptide from the resin and simultaneously remove the side-chain protecting groups. The composition of the cocktail depends on the amino acid composition of the peptide.
• Procedure:

• Wash the final peptide-resin with DCM and dry it under vacuum.
• Prepare a cleavage cocktail. A common mixture is 95% Trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS). TIS acts as a scavenger to trap reactive cations generated during deprotection.
• Add the cleavage cocktail to the resin and agitate for 2-4 hours at room temperature.[9]
• Filter the resin and collect the TFA solution containing the cleaved peptide.[9]

5. Peptide Precipitation and Purification:

• Procedure:

• Precipitate the peptide by adding the TFA solution to a large volume of cold diethyl ether.[9]
• Centrifuge the mixture to pellet the crude peptide.[9]
• Wash the pellet with cold ether to remove scavengers and residual TFA.[9]
• Dry the crude peptide.
• Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).
• Confirm the identity and purity of the final product by mass spectrometry.

Characterization of NPAA-Containing Peptides

Once synthesized, the modified peptide must be rigorously characterized to understand how the NPAA has influenced its structure and function.

Biophysical Characterization

These techniques provide insights into the secondary and tertiary structure of the peptide.

Table 1: Biophysical Techniques for Structural Analysis

Technique	Information Provided	Causality Behind Experimental Choice
Circular Dichroism (CD) Spectroscopy	Provides information on the secondary structure content (α-helix, β-sheet, random coil).[10][11]	CD is a rapid and sensitive method to assess whether the incorporation of an NPAA has induced or disrupted a particular secondary structure, which is often crucial for biological activity.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Can provide a detailed 3D solution structure of the peptide, including side-chain orientations and inter-proton distances.	NMR is invaluable for understanding the precise conformational constraints imposed by the NPAA and how it influences the overall peptide fold.
X-ray Crystallography	Yields a high-resolution solid-state structure of the peptide.	While more challenging to obtain, a crystal structure provides the most detailed atomic-level view of the peptide's conformation and intermolecular interactions.

Biochemical and Pharmacokinetic Characterization

These assays evaluate the functional consequences of NPAA incorporation.

1. Rationale: This assay is a cornerstone for evaluating the metabolic stability of a peptide therapeutic. It assesses the peptide's susceptibility to degradation by proteases present in blood plasma.[12] Peptides that are rapidly degraded in plasma are unlikely to have a sufficient in-vivo half-life.[13]

2. Procedure:

• Prepare a stock solution of the purified peptide in a suitable buffer.
• Obtain fresh or commercially sourced human or animal plasma.
• Incubate the peptide at a defined concentration (e.g., 10 µM) in the plasma at 37°C.
• At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the incubation mixture.
• Immediately quench the proteolytic activity by adding a precipitation agent, such as a mixture of organic solvents (e.g., acetonitrile with 1% formic acid). Strong acids can also be used but may cause loss of the analyte.[3]
• Centrifuge the samples to pellet the precipitated plasma proteins.
• Analyze the supernatant by LC-MS to quantify the amount of intact peptide remaining.
• Calculate the half-life (t½) of the peptide in plasma by plotting the percentage of remaining peptide against time and fitting the data to a first-order decay model.

Case Studies: NPAAs in FDA-Approved Drugs

The successful application of NPAAs is not merely theoretical. Numerous approved drugs incorporate these modified building blocks to achieve their desired therapeutic profiles.[14]

Table 2: Examples of FDA-Approved Drugs Containing Non-Proteinogenic Amino Acids

Drug	Non-Proteinogenic Amino Acid	Therapeutic Area	Rationale for Inclusion
Semaglutide	α-aminoisobutyric acid (Aib)	Type 2 Diabetes	The Aib residue at position 8 protects the peptide from degradation by the enzyme dipeptidyl peptidase-4 (DPP-4), significantly extending its half-life.[1]
Liraglutide	γ-Glutamic acid	Type 2 Diabetes	A fatty acid chain is attached via a γ-glutamic acid linker, which promotes binding to serum albumin, thereby prolonging the drug's circulation time.[1]
Carfilzomib	Morpholino- and Phenylalanine-derived NPAAs	Multiple Myeloma	The complex peptide backbone containing multiple NPAAs is optimized for potent and selective inhibition of the proteasome.
Vigabatrin	γ-vinyl-GABA	Epilepsy	This NPAA acts as an irreversible inhibitor of GABA transaminase, increasing the concentration of the neurotransmitter GABA in the brain.[14]

Future Perspectives and Conclusion

The strategic use of non-proteinogenic amino acids represents a paradigm shift in drug design, moving from the constraints of the natural proteinogenic alphabet to a virtually limitless chemical space. As synthetic methodologies become more sophisticated and our understanding of structure-activity relationships deepens, the rational design of therapeutics incorporating NPAAs will continue to accelerate. The ability to fine-tune pharmacokinetic and pharmacodynamic properties by introducing these novel building blocks is a powerful asset in the development of next-generation medicines with improved efficacy and safety profiles. This guide has provided a foundational framework for the key considerations and experimental approaches in this exciting and rapidly evolving field.

References

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• Saghyan, A. S., & Langer, P. (2016). 1 Non-Proteinogenic 𝛼-Amino Acids, Natural Origin, Biological Functions. In Asymmetric Synthesis of Non-Proteinogenic Amino Acids. Wiley-VCH. Available at: [Link]

• Studinski, C. I., et al. (2024). Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli. Frontiers in Bioengineering and Biotechnology, 12. Available at: [Link]

• Coin, I., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239–256. Available at: [Link]

• Bell, E. A., Watson, A. A., & Nash, R. J. (2008). Non-Protein Amino Acids: A Review of the Biosynthesis and Taxonomic Significance. Natural Product Communications, 3(1). Available at: [Link]

• Al-Huniti, M. H., et al. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. ResearchGate. Available at: [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. Available at: [Link]

• Miller, S. J., et al. (2012). Biophysical and Structural Characterization of a Robust Octameric β-Peptide Bundle. Journal of the American Chemical Society, 134(1), 586–594. Available at: [Link]

• Schutkowski, M., et al. (2020). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 3(4), 743–752. Available at: [Link]

• Blaser, H. U. (2009). Asymmetric Synthesis and Application of α-Amino Acids. ACS Symposium Series. Available at: [Link]

• Wikipedia. (n.d.). Non-proteinogenic amino acids. Available at: [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Chemical Society Reviews, 38(3), 621–636. Available at: [Link]

• Knappe, D., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS ONE, 12(6), e0178943. Available at: [Link]

• Walsh, C. T. (2019). Biosynthetic Pathways to Nonproteinogenic α-Amino Acids. Chemical Reviews, 119(22), 11211–11247. Available at: [Link]

• Fu, G. C., et al. (2021). The Asymmetric Synthesis of Protected Unnatural α-Amino Acids via Enantioconvergent Nickel-Catalyzed Cross-Coupling. Journal of the American Chemical Society, 143(30), 11593–11598. Available at: [Link]

• Langer, P., et al. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Molecules, 28(3), 1084. Available at: [Link]

• Hagn, F., et al. (2018). Rapid Biophysical Characterization and NMR Spectroscopy Structural Analysis of Small Proteins from Bacteria and Archaea. ChemBioChem, 19(12), 1296–1304. Available at: [Link]

• Melchiorre, P., et al. (2024). Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols. Chemical Science, 15(18), 6646-6651. Available at: [Link]

• Schutkowski, M., et al. (2020). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 3(4), 743–752. Available at: [Link]

• Arora, P. S., et al. (2024). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]

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• ElSayed, M. E. H., Lai, X., & Tang, J. (2021). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Expert Opinion on Drug Discovery, 16(9), 1021–1034. Available at: [Link]

• Knappe, D., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS ONE, 12(6), e0178943. Available at: [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Stereospecific Synthesis of Perindopril Utilizing (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid

<New_Generation_Of_AI>

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the pivotal role of (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid in the synthesis of Perindopril, a leading Angiotensin-Converting Enzyme (ACE) inhibitor. We delve into the stereochemical importance of this key intermediate, present detailed, field-proven protocols for the coupling reaction, and offer insights into the analytical characterization of the final active pharmaceutical ingredient (API). The methodologies described herein are designed to ensure high purity and yield, critical for pharmaceutical applications.

Introduction: The Significance of Perindopril and its Chiral Architecture

Perindopril is a potent, long-acting ACE inhibitor widely prescribed for the management of hypertension and stable coronary artery disease.[1][2] Its therapeutic efficacy is derived from its ability to inhibit the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, thereby promoting vasodilation and reducing blood pressure.[2][3] Perindopril is a prodrug, which is rapidly metabolized in the body to its active diacid metabolite, perindoprilat.

The molecular structure of perindopril is complex, possessing five chiral centers, which gives rise to 32 possible stereoisomers.[4] Extensive structure-activity relationship (SAR) studies have unequivocally demonstrated that the pharmacological activity of perindopril is highly dependent on its stereochemistry.[4] The specific diastereomer, (2S,3aS,7aS)-1-[(2S)-2-[[(1S)-1-ethoxycarbonyl-butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylic acid, exhibits the most potent ACE inhibitory activity.[4] This underscores the critical importance of stereocontrolled synthesis to ensure the production of the therapeutically active isomer, free from less active or potentially harmful stereoisomeric impurities.

At the heart of this stereospecific synthesis lies the key chiral building block, (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid (Oic).[5] This bicyclic proline analogue not only imparts structural rigidity but also enhances the lipophilicity of the final molecule, which is crucial for its bioavailability.[5] The precise stereochemical configuration of Oic is paramount, as it dictates the spatial arrangement of the final perindopril molecule, ensuring optimal binding to the ACE active site.

Synthetic Strategy: The Amide Coupling Approach

The most industrially viable and widely adopted synthetic route to perindopril involves a convergent approach, centered around a crucial peptide coupling step.[6][7] This strategy involves the condensation of two key fragments:

• The Bicyclic Core: (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid, with its carboxylic acid group typically protected as a benzyl ester to prevent self-coupling and facilitate deprotection in the final step.[2][6]

• The Side Chain: N-[(S)-1-ethoxycarbonyl-butyl]-(S)-alanine, which provides the remaining portion of the perindopril molecule.[2]

This section outlines the protocol for the coupling of these two intermediates, followed by the deprotection step to yield perindopril.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of perindopril from its primary intermediates.

Caption: Synthetic workflow for Perindopril.

Detailed Experimental Protocols

Materials and Reagents

Reagent	Grade	Supplier
(2S,3aS,7aS)-Octahydroindole-2-carboxylic acid benzyl ester p-toluenesulfonate	≥98% Purity	Commercial Source
N-[(S)-1-ethoxycarbonyl-butyl]-(S)-alanine	≥98% Purity	Commercial Source
Dicyclohexylcarbodiimide (DCC)	Synthesis Grade	Commercial Source
1-Hydroxybenzotriazole (HOBt)	Synthesis Grade	Commercial Source
Triethylamine (TEA)	Anhydrous, ≥99.5%	Commercial Source
Ethyl Acetate	Anhydrous, ≥99.8%	Commercial Source
Dichloromethane (DCM)	ACS Grade	Commercial Source
Palladium on Carbon (10% Pd/C)	Catalyst Grade	Commercial Source
Ethanol	200 Proof, Absolute	Commercial Source
tert-Butylamine	≥99.5%	Commercial Source

Protocol 1: Peptide Coupling of Intermediates

This protocol describes the formation of the amide bond between the protected bicyclic core and the side chain. The use of DCC as a coupling agent, in conjunction with HOBt, is a well-established method for minimizing side reactions and racemization.[6][7]

• Reactor Setup: In a clean, dry, nitrogen-purged reactor, add (2S,3aS,7aS)-octahydroindole-2-carboxylic acid benzyl ester p-toluenesulfonate (1.0 kg).

• Solvent and Base Addition: Add ethyl acetate (4.6 L) and triethylamine (0.06 kg). Stir the mixture at ambient temperature for 10 minutes to neutralize the p-toluenesulfonate salt.[2]

• Addition of Reactants: To the stirred solution, add N-[(S)-ethoxycarbonyl-1-butyl]-(S)-alanine (0.52 kg), 1-hydroxybenzotriazole (0.15 kg), and dicyclohexylcarbodiimide (0.5 kg).[2]

• Reaction: The resulting heterogeneous mixture is brought to a temperature of 30°C and stirred vigorously for 3 hours.[2]

• Cooling and Filtration: After the reaction is complete, cool the mixture to 0°C. The precipitated dicyclohexylurea (DCU) byproduct is removed by filtration.

• Work-up: The filtrate is washed successively with saturated aqueous sodium bicarbonate solution, water, and brine. The organic layer is then dried over anhydrous sodium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure to yield the crude benzyl perindopril as an oil. This crude product is typically carried forward to the deprotection step without further purification.

Protocol 2: Deprotection and Salt Formation

This final step involves the removal of the benzyl protecting group via catalytic hydrogenation to yield perindopril, which is then converted to its stable tert-butylamine salt (perindopril erbumine).

• Hydrogenation Setup: The crude benzyl perindopril from the previous step is dissolved in ethanol in an appropriate autoclave.

• Catalyst Addition: 10% Palladium on Carbon (Pd/C) is added as a slurry in ethanol. The amount of catalyst is typically 5-10% by weight of the substrate.

• Hydrogenation: The autoclave is purged with nitrogen and then pressurized with hydrogen gas (typically 3-5 bar). The reaction mixture is stirred at room temperature until the uptake of hydrogen ceases (monitored by a pressure drop).

• Catalyst Removal: The catalyst is carefully removed by filtration through a bed of celite. Caution: Pd/C is pyrophoric and should be handled with care.

• Salt Formation: The ethanolic solution of perindopril is cooled, and tert-butylamine is added to precipitate perindopril erbumine.

• Isolation and Purification: The precipitated solid is collected by filtration, washed with cold ethanol, and dried under vacuum. The final product can be further purified by recrystallization from a suitable solvent, such as ethyl acetate, to achieve pharmaceutical-grade purity.[8]

Characterization and Quality Control

Ensuring the purity and correct stereochemistry of the final perindopril API is paramount. A suite of analytical techniques is employed for this purpose.

Analytical Technique	Purpose	Key Parameters to Monitor
High-Performance Liquid Chromatography (HPLC)	To determine the purity of the API and quantify any impurities, including stereoisomers and degradation products.[1][9][10][11]	Purity (%), presence of known and unknown impurities, stereoisomeric purity.
Mass Spectrometry (MS)	To confirm the molecular weight of perindopril and its fragments, aiding in structural elucidation.[1]	Molecular ion peak [M+H]⁺.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure of perindopril and verify its stereochemistry.	Chemical shifts (δ), coupling constants (J), and integration of proton (¹H) and carbon (¹³C) signals.
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify the functional groups present in the perindopril molecule.[12]	Characteristic absorption bands for C=O (carboxyl and amide), N-H, and C-H bonds.

Troubleshooting and Key Considerations

• Incomplete Coupling Reaction: This can be due to inactive coupling reagents or insufficient reaction time. Monitor the reaction progress by TLC or HPLC.

• Low Yields in Hydrogenation: Ensure the catalyst is active and the system is free of catalyst poisons. The reaction should be allowed to proceed to completion.

• Impurity Profile: The purity of the starting materials, particularly the stereochemical purity of (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid, is crucial. The presence of diastereomeric impurities in the starting material will lead to the formation of the corresponding perindopril diastereomers, which can be difficult to remove.[2][6]

• Crystallization of Perindopril Erbumine: The choice of solvent and cooling rate can significantly impact the crystal form and purity of the final product.

Conclusion

The synthesis of perindopril is a testament to the importance of stereochemistry in drug design and development. The use of the chiral building block, (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid, is a cornerstone of the most efficient and stereoselective synthetic routes to this vital antihypertensive agent. The protocols and insights provided in this guide are intended to equip researchers and drug development professionals with the knowledge to successfully synthesize high-purity perindopril, adhering to the stringent quality standards of the pharmaceutical industry.

References

• Housheh, S., & Jdeed, L. (2017). ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. World Journal of Pharmaceutical Research, 6(4), 1563-1571. Available from: [Link]

• European Patent Office. (2005). Process for for synthesis of (2S,3aS,7aS)-1-(S)-alanyl-octahydro-1H-indole-2- carboxylic acid derivatives and use in the synthes. EP1679072B9.
• U.S. Patent and Trademark Office. (2004). Method for synthesis of perindopril and its pharmaceutically acceptable salts. US6835843B2.

• Cativiela, C., et al. (2013). Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. Beilstein Journal of Organic Chemistry, 9, 2339-2346. Available from: [Link]

• U.S. Patent and Trademark Office. (1990). Process for the industrial synthesis of perindopril. US4914214A.

• Vincent, M., et al. (1991). Synthesis and ACE inhibitory activity of the stereoisomers of perindopril (S 9490) and perindoprilate (S 9780). Drug Design and Discovery, 7(4), 265-280. Available from: [Link]

• European Patent Office. (2007). Process for the preparation of perindopril and salts thereof. EP1864973B1. Available from: [Link]

• European Patent Office. (2006). Process for the synthesis of ¬2S, 3aR, 7aS|-octahydroindole-2-carboxylic acid and its conversion to trandolapril. EP1724260A1.

• Walash, M. I., et al. (2023). Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. Future Journal of Pharmaceutical Sciences, 9(1), 47. Available from: [Link]

• European Patent Office. (2003). Process for the preparation of high purity perindopril and intermediates useful in the synthesis. EP1333026B1.

• Vali, S. J., et al. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Journal of Chromatographic Science, 3(5), 1-6. Available from: [Link]

• Waters Corporation. (n.d.). Determination of Stereochemical Purity of Perindopril tert-Butylamine API Using the ACQUITY UPLC System. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Carboxyoctahydroindole, (2S,3aS,7aS)-. PubChem Compound Database. Available from: [Link]

• Al-Ghanimi, M. A. A., et al. (2023). Quantitative Determination of Perindopril Tablets Available in the Malaysian Outlets by UV Spectroscopy and Fourier Transform Infrared Spectroscopy (FTIR), Evaluation for Structural Characterization and Disintegration Analysis. International Journal of Drug Delivery Technology, 13(3), 738-744. Available from: [Link]

• Various Authors. (2017). Analytical methods of perindopril, review. World Journal of Pharmaceutical Research, 6(4). Available from: [Link]

• World Intellectual Property Organization. (2011). Processes for the synthesis of (2s, 3ar, 7as)-octahydro-1h-indole carboxylic acid as an intermediate for trandolapril. WO2011009021A1.

• Various Authors. (2023). Analytical Method Development and Validation of Perindopril and Amlodipine as Multicomponent Formulation by HPLC Method. International Journal of Life Science and Pharma Research, 13(3). Available from: [Link]

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Application Note &amp; Protocols: A Unified Strategy for the Diastereoselective Synthesis of α-Tetrasubstituted (2R,3aS,7aS)-Octahydroindole-2-carboxylic Acid Derivatives

Abstract & Significance

(2R,3aS,7aS)-Octahydroindole-2-carboxylic acid (Oic) is a conformationally constrained, bicyclic proline analogue of significant interest in medicinal chemistry and drug development.[1] Its rigid structure, when incorporated into peptides, imparts a greater degree of conformational stability and increased lipophilicity compared to its parent amino acid, proline.[2] These properties are highly desirable for enhancing the bioavailability, metabolic stability, and receptor selectivity of peptide-based therapeutics.[3][4] The synthesis of α-tetrasubstituted Oic derivatives, where the α-hydrogen is replaced by an alkyl or functionalized group, further amplifies these effects by introducing a quaternary stereocenter. This modification is a key strategy in the design of peptidomimetics, as it can induce specific secondary structures (e.g., helices) and provide potent enzyme inhibitors.[5][6][7]

Despite their potential, the stereocontrolled synthesis of α-tetrasubstituted Oic analogues has been a significant challenge.[8] This guide details a robust and highly diastereoselective methodology for preparing these valuable building blocks. The core of the strategy is based on the "self-reproduction of chirality" principle, wherein the stereochemistry of the starting (2R,3aS,7aS)-Oic is used to direct the formation of a new stereocenter at the α-position with exceptional fidelity.[8] We present a comprehensive workflow, from the formation of a key trichloromethyloxazolidinone intermediate to its completely diastereoselective α-alkylation and final deprotection.

Core Synthetic Strategy & Mechanistic Rationale

The overall synthetic approach is designed to leverage the inherent stereochemistry of the cis-fused bicyclic Oic scaffold to control the introduction of a new substituent at the α-carbon. The workflow can be visualized as a three-stage process.

Figure 1: Overall workflow for the synthesis of α-tetrasubstituted Oic derivatives.

Causality Behind the Strategy:

The success of this synthesis hinges on the formation of the trichloromethyloxazolidinone derivative from (2R,3aS,7aS)-Oic. This step is critical for two reasons:

• Activation: It activates the α-proton, facilitating its removal by a strong base like Lithium Diisopropylamide (LDA) to form a lithium enolate.

• Stereochemical Control: The rigid, fused-ring structure of the resulting oxazolidinone prevents the inversion of the bridgehead nitrogen and presents a highly biased steric environment.[8] The bulky bicyclic system effectively shields one face of the enolate, forcing the incoming electrophile (the alkylating agent) to attack exclusively from the opposite, less-hindered face. This ensures an exceptionally high degree of diastereoselectivity, effectively translating the chirality of the starting material to the new quaternary center.[2][8]

Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of the Trichloromethyloxazolidinone Intermediate from (2R,3aS,7aS)-Oic

This protocol describes the conversion of the starting amino acid into the key intermediate required for diastereoselective alkylation. This method is adapted from established literature procedures.[2]

Materials:

• (2R,3aS,7aS)-Octahydroindole-2-carboxylic acid [(R,S,S)-1]

• Trichloroacetonitrile (Cl₃CCN)

• Triphenylphosphine (PPh₃)

• Dry Acetonitrile (MeCN)

• Anhydrous Diethyl Ether (Et₂O)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• To a stirred suspension of (2R,3aS,7aS)-Oic (1.0 eq) in dry acetonitrile (approx. 0.2 M) under an inert atmosphere (Argon), add trichloroacetonitrile (3.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add triphenylphosphine (3.0 eq) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12-16 hours.

• Monitor the reaction by TLC (e.g., Hexanes:Ethyl Acetate 7:3) until the starting material is consumed.

• Concentrate the reaction mixture in vacuo to remove the solvent.

• Triturate the resulting residue with anhydrous diethyl ether to precipitate triphenylphosphine oxide.

• Filter the solid and wash thoroughly with cold diethyl ether.

• Combine the filtrates and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: Hexanes/Ethyl Acetate gradient) to afford the pure trichloromethyloxazolidinone derivative as a solid.

Protocol 2: Diastereoselective α-Alkylation

This is the crucial C-C bond-forming step where the quaternary stereocenter is established. The protocol is generalized; specific electrophiles and conditions are detailed in Table 1.

Materials:

• Trichloromethyloxazolidinone intermediate from Protocol 1

• Lithium Diisopropylamide (LDA) solution (typically 2.0 M in THF/heptane/ethylbenzene)

• Anhydrous Tetrahydrofuran (THF)

• Alkylating agent (R-X, e.g., Methyl iodide, Benzyl bromide)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate (EtOAc)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve the trichloromethyloxazolidinone intermediate (1.0 eq) in anhydrous THF (approx. 0.1 M) in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add LDA solution (1.1 eq) dropwise via syringe. A color change (typically to yellow or orange) indicates enolate formation. Stir for 1 hour at -78 °C.

• Add the alkylating agent (1.2-1.5 eq) dropwise.

• Continue stirring at -78 °C for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield the α-alkylated intermediate. The diastereomeric ratio can be assessed at this stage by ¹H NMR analysis of the crude product.

Table 1: Representative α-Alkylation Reactions

Entry	Electrophile (R-X)	Temp (°C)	Time (h)	Yield (%)	d.r.	Reference
1	Methyl Iodide	-78	3	95	>98:2	[2]
2	Benzyl Bromide	-78	4	92	>98:2	[8]
3	Allyl Bromide	-78	3	94	>98:2	[2]

Protocol 3: Final Deprotection and Isolation

This final step removes the activating group to reveal the target α-tetrasubstituted amino acid.

Materials:

• α-Alkylated intermediate from Protocol 2

• Acetic Acid

• 6N Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

Procedure:

• To the α-alkylated intermediate (1.0 eq), add a 1:1 mixture of acetic acid and 6N HCl (approx. 0.1 M).

• Heat the reaction mixture to reflux (approx. 100-110 °C) for 12 hours.

• Monitor the reaction by LC-MS to confirm the disappearance of the starting material.

• Cool the mixture to room temperature and concentrate in vacuo to remove the solvents.

• Wash the resulting solid residue with small portions of cold ethyl acetate to remove any organic impurities.

• Lyophilize or dry the solid under high vacuum to afford the pure α-tetrasubstituted (2R,3aS,7aS)-Oic derivative as its hydrochloride salt.[2]

Characterization and Validation

The identity, purity, and stereochemical integrity of the synthesized compounds must be rigorously confirmed.

Sources

• 1. chemistryviews.org [chemistryviews.org]
• 2. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploiting Knowledge on Structure–Activity Relationships for Designing Peptidomimetics of Endogenous Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent approaches towards the asymmetric synthesis of α,α-disubstituted α-amino acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Recent approaches towards the asymmetric synthesis of α,α-disubstituted α-amino acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. A straightforward route to enantiopure α-substituted derivatives of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2R,3aS,7aS)-Octahydroindole-2-carboxylic Acid

Welcome to the technical support center for the synthesis of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions encountered during the synthesis of this critical chiral building block, a key intermediate in the production of ACE inhibitors like Perindopril and Trandolapril.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to obtain (2R,3aS,7aS)-octahydroindole-2-carboxylic acid?

There are several established synthetic pathways, each with its own advantages and challenges. The most prevalent methods start from either (S)-indoline-2-carboxylic acid or L-serine.

• Hydrogenation of (S)-indoline-2-carboxylic acid: This is a widely used method that involves the catalytic hydrogenation of the aromatic ring of (S)-indoline-2-carboxylic acid. The choice of catalyst and reaction conditions is crucial for achieving high diastereoselectivity.[2][3]

• Synthesis from L-serine: This route offers an alternative that can avoid some of the hazardous reagents associated with other methods. For example, some patented processes utilize L-serine derivatives to construct the bicyclic system, bypassing the need for reagents like phosphorus pentachloride.[4][5]

• Other approaches: Other reported methods include 1,3-butadiene processes and intramolecular condensation reactions, though these are often more complex and may have lower overall yields, making them less suitable for industrial-scale production.[5][6]

Q2: My hydrogenation of (S)-indoline-2-carboxylic acid results in a poor diastereomeric ratio. How can I improve this?

Achieving a favorable diastereomeric ratio is a common challenge in this synthesis. Several factors can influence the stereochemical outcome of the hydrogenation step.

• Catalyst Selection: The choice of catalyst is critical. While palladium on charcoal (Pd/C) can be used, platinum oxide (PtO₂) has been shown to facilitate the hydrogenation at atmospheric pressure and can influence the diastereomeric ratio.[1][2] Some processes have also employed rhodium-aluminum oxide (Rh/Al₂O₃) catalysts.[3]

• Reaction Conditions: Modifying reaction parameters such as solvent, temperature, pressure, and the addition of acids can significantly impact the diastereoselectivity.[1] For instance, conducting the hydrogenation in acetic acid at elevated temperatures (e.g., 60°C) has been reported to be effective.[2][7]

• Epimerization: If the initial hydrogenation yields an unfavorable mixture, an epimerization step can be employed to enrich the desired (2R,3aS,7aS) isomer. Heating the mixture in acetic acid with a catalytic amount of salicylaldehyde can shift the equilibrium towards the desired product.[2]

Q3: I'm struggling with the separation of the (2R,3aS,7aS) diastereomer from the mixture. What are the best practices?

Efficient separation of the desired diastereomer is key to obtaining a high-purity final product.

• Fractional Crystallization: This is a common and effective method for separating diastereomers. The choice of crystallization solvent is crucial and may require some optimization. Ethanol has been successfully used to crystallize the desired (2S,3aS,7aS) isomer from the hydrogenation mixture of (S)-indoline-2-carboxylic acid.[2][7]

• Selective Derivatization: An alternative strategy involves a selective reaction that differentiates between the diastereomers. For example, a condensation reaction with trichloroacetaldehyde can selectively form an oxazolidinone derivative with the desired (2R,3aS,7aS) isomer, allowing for its separation from the unreacted epimer.[2]

• Chromatography: While potentially less scalable for large quantities, chromatographic techniques like HPLC can be used for both analytical quantification and preparative separation of the isomers. A C18 column with a mobile phase of potassium phosphate buffer has been shown to be effective.[1]

Q4: I am observing an N-acetyl impurity in my final product when using ethyl acetate as a solvent. Why does this happen and how can I avoid it?

The formation of an N-acetyl impurity, specifically N-acetyl-(2S,3aS,7aS)-octahydroindole-2-carboxylic acid, is a known issue when ethyl acetate is used as a solvent, particularly in coupling reactions to synthesize Perindopril.[8][9]

• Causality: Ethyl acetate can act as an acylating agent, leading to the acetylation of the secondary amine of the octahydroindole-2-carboxylic acid moiety. This impurity is often difficult to remove in subsequent steps due to its similar properties to the desired product.[8]

• Avoidance: The most straightforward solution is to use an alternative solvent that does not have the potential to act as an acylating agent. Solvents such as dichloromethane have been used successfully in these coupling reactions.[8] If ethyl acetate must be used, careful control of reaction time and temperature may help to minimize the formation of this impurity.

Troubleshooting Guides

Guide 1: Low Overall Yield

Problem: The final isolated yield of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid is consistently low.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low overall yield.

Guide 2: Inconsistent Diastereomeric Ratio

Problem: The ratio of (2R,3aS,7aS) to other diastereomers varies significantly between batches.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent diastereomeric ratio.

Experimental Protocols

Protocol 1: Hydrogenation of (S)-Indoline-2-Carboxylic Acid

This protocol is adapted from a reported procedure for the synthesis of the diastereomeric mixture of octahydroindole-2-carboxylic acid.[2]

• Preparation: In a suitable hydrogenation vessel, dissolve (S)-indoline-2-carboxylic acid in glacial acetic acid.

• Catalyst Addition: Add platinum oxide (PtO₂) catalyst to the solution.

• Hydrogenation: Pressurize the vessel with hydrogen gas (atmospheric pressure is sufficient) and heat the mixture to 60°C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter off the catalyst. Wash the catalyst with a small amount of acetic acid.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude mixture of diastereomers.

Protocol 2: Epimerization and Enrichment of the (2R,3aS,7aS) Isomer

This protocol is based on Yamada's epimerization procedure with modifications for improved enrichment.[2]

• Preparation: Dissolve the crude mixture of octahydroindole-2-carboxylic acid diastereomers in glacial acetic acid.

• Catalyst Addition: Add a catalytic amount of salicylaldehyde.

• Epimerization: Heat the mixture to reflux and maintain for an extended period (e.g., 24 hours). A longer reaction time has been shown to significantly enrich the desired (2R,3aS,7aS) isomer.[2]

• Reaction Monitoring: Monitor the diastereomeric ratio by HPLC.

• Isolation: Once the desired ratio is achieved, cool the reaction mixture and concentrate under reduced pressure to obtain the enriched mixture.

Protocol 3: Isolation of Pure (2R,3aS,7aS)-Octahydroindole-2-carboxylic acid Hydrochloride

This protocol describes the final deprotection and isolation of the target compound from an oxazolidinone intermediate.[2]

• Deprotection: To a solution of the purified oxazolidinone derivative in anhydrous ethyl acetate, add a 3N solution of HCl in anhydrous ethyl acetate.

• Reaction: Stir the resulting mixture at room temperature for 24 hours.

• Isolation: Concentrate the solvent in vacuo.

• Purification: Wash the resulting solid with small portions of ethyl acetate to afford the pure (2R,3aS,7aS)-octahydroindole-2-carboxylic acid hydrochloride salt.

Data Presentation

Parameter	Method 1: Direct Hydrogenation & Crystallization	Method 2: Hydrogenation, Epimerization & Derivatization
Starting Material	(S)-Indoline-2-carboxylic acid	(S)-Indoline-2-carboxylic acid
Key Steps	Catalytic Hydrogenation, Fractional Crystallization	Catalytic Hydrogenation, Epimerization, Selective Derivatization, Deprotection
Diastereomeric Ratio (Initial)	~90:10 (desired:undesired)[2]	~90:10 (desired:undesired)[2]
Diastereomeric Ratio (After Enrichment)	N/A	Up to 23:77 (undesired:desired) after 24h epimerization[2]
Separation Technique	Crystallization from ethanol	Selective condensation with trichloroacetaldehyde[2]
Overall Yield	Moderate (dependent on crystallization efficiency)	High (93% for the final deprotection step)[2]
Advantages	Fewer steps	Higher overall yield and purity
Disadvantages	Potentially lower yield due to co-crystallization	More synthetic steps

References

• Berdini, V., et al. (2013). Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. RSC Advances, 3(42), 19383-19391. Available at: [Link]

• Vali SJ, Kumar SS, Sait SS, Garg LK (2012) Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. J Chromat Separation Techniq, 3:136. Available at: [Link]

• Akhtar, H., et al. (2008). Process for the synthesis of (2S, 3aR, 7aS)octahydroindole-2-carboxylic acid and its conversion to trandolapril. European Patent No. EP1724260B1. Available at: [Link]

• Unknown Authors. (Year). Synthetic method of (2s, 3aS, 7aS)-octahydro-1H-indole-2-carboxylic acid. Chinese Patent No. CN101591321A.
• Akhtar, H., et al. (2006). Process for the synthesis of ¬2S, 3aR, 7aS|-octahydroindole-2-carboxylic acid and its conversion to trandolapril. European Patent Application No. EP1724260A1.
• Gade, P. R., et al. (2007). Process for the preparation of perindopril. U.S. Patent No. US7291745B2.
• Unknown Authors. (2005). Process for for synthesis of (2S,3aS,7aS)-1-(S)-alanyl-octahydro-1H-indole-2- carboxylic acid derivatives and use in the synthes. European Patent Application No. EP1679072B9.
• Unknown Authors. (2015). Process for preparation of perindopril intermediate. U.S. Patent Application No. US20150252001A1.

• Vali, S. J., et al. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Journal of Chromatography & Separation Techniques, 3(5). Available at: [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US7291745B2 - Process for the preparation of perindopril - Google Patents [patents.google.com]
• 4. data.epo.org [data.epo.org]
• 5. EP1724260A1 - Process for the synthesis of ¬2S, 3aR, 7aS|-octahydroindole-2-carboxylic acid and its conversion to trandolapril - Google Patents [patents.google.com]
• 6. CN101544593A - Synthetic method of (2s, 3aS, 7aS)-octahydro-1H-indole-2-carboxylic acid - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. US20150252001A1 - Process for preparation of perindopril intermediate - Google Patents [patents.google.com]

Technical Support Center: Optimization of Hydrogenation Conditions for Indoline Precursors

Welcome to the technical support center for the optimization of hydrogenation conditions for indoline precursors. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial transformation. The indoline scaffold is a privileged structure in medicinal chemistry, and its efficient synthesis is paramount. However, the hydrogenation of indoles to indolines is often plagued by challenges ranging from low reactivity to catalyst deactivation.

This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to empower you to overcome these hurdles and achieve high-yielding, selective, and reproducible results.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the hydrogenation of indoles. Each issue is followed by a systematic approach to identify the root cause and implement effective solutions.

Issue 1: Low or No Conversion of the Indole Starting Material

You've set up your reaction, but analysis by TLC, GC, or LC-MS shows a significant amount of unreacted starting material.

Possible Causes and Solutions:

• Inherent Low Reactivity of the Indole Ring: The aromatic resonance stabilization of the indole ring makes it inherently unreactive towards hydrogenation.[1][2]

  • Solution: Employ an acidic additive. Brønsted acids like p-toluenesulfonic acid (p-TSA) or phosphoric acid (H₃PO₄) can protonate the indole at the C-3 position.[1][2] This disrupts the aromaticity, forming a more reactive iminium ion intermediate that is readily hydrogenated.[2]

• Catalyst Inactivity or Insufficient Loading: The catalyst may be poisoned, deactivated, or simply present in an insufficient amount.

  • Solution 1: Increase Catalyst Loading: While not always ideal due to cost, increasing the catalyst loading (e.g., from 1 mol% to 5 mol%) can sometimes overcome low reactivity.

  • Solution 2: Use a More Active Catalyst: If using a standard catalyst like Pd/C shows low conversion, consider switching to a more active one like Pt/C, especially in the presence of an acid.[1][2] For specific applications, novel catalysts such as palladium supported on N-doped carbon (Pd@CN₀.₁₃₂) have demonstrated high activity under milder conditions.[1]

  • Solution 3: Check Catalyst Quality: Ensure your catalyst is not old or has been improperly handled, leading to oxidation or contamination. A fresh batch of catalyst is recommended for troubleshooting.

• Sub-optimal Reaction Conditions (Temperature and Pressure): Hydrogenation of the stable indole ring may require more forcing conditions.

  • Solution: Systematically increase the hydrogen pressure (e.g., from 1 atm to 10-50 bar) and/or the temperature (e.g., from room temperature to 50-100 °C). Be aware that harsher conditions can also lead to over-reduction.[2][3] Historically, very harsh conditions (150 bar H₂ and 227 °C) were required for moderate yields with unprotected indoles.[1][2]

• Poor Hydrogen Mass Transfer: Inefficient mixing can lead to a low concentration of dissolved hydrogen at the catalyst surface.

  • Solution: Ensure vigorous stirring or shaking to maximize the gas-liquid interface and facilitate hydrogen dissolution.

Issue 2: Poor Selectivity - Over-hydrogenation to Octahydroindole

Your reaction is proceeding, but you are observing the formation of the fully saturated octahydroindole, reducing the yield of your desired indoline.

Possible Causes and Solutions:

• Harsh Reaction Conditions: High hydrogen pressure and elevated temperatures can promote the hydrogenation of the benzene ring portion of the indoline molecule.[2]

  • Solution: Reduce the hydrogen pressure and/or temperature. A systematic optimization (Design of Experiments) can help find the sweet spot that favors indoline formation without significant over-reduction. For sensitive substrates like N-methylindole, decreasing both catalyst loading and hydrogen pressure is crucial to prevent over-reduction.[2]

• Highly Active Catalyst: Some catalysts are so active that they readily catalyze the hydrogenation of both the pyrrole and benzene rings.

  • Solution: Switch to a less active catalyst or a catalyst known for higher selectivity. For example, while Platinum is very active, it can sometimes lead to over-hydrogenation. Palladium catalysts might offer better selectivity in certain cases. The choice of support material for the catalyst can also influence selectivity.[1]

• Prolonged Reaction Time: Leaving the reaction to run for too long after the indole has been consumed will inevitably lead to the formation of byproducts.

  • Solution: Monitor the reaction progress closely using an appropriate analytical technique (e.g., GC, LC-MS). Quench the reaction as soon as the starting material is consumed to maximize the yield of indoline.

Issue 3: Catalyst Deactivation or Poisoning

The reaction starts well but then stalls before reaching completion.

Possible Causes and Solutions:

• Product Inhibition/Poisoning: The indoline product, being a secondary amine, can coordinate to the metal surface of the catalyst and act as a poison, inhibiting further reaction.[2]

  • Solution: The use of an acid additive is a highly effective countermeasure.[2] The acid protonates the basic nitrogen of the indoline product, forming an ammonium salt. This prevents the lone pair on the nitrogen from binding to and deactivating the catalyst.[2]

• Impurities in the Starting Material or Solvent: Sulfur- or nitrogen-containing impurities can act as potent catalyst poisons.

  • Solution: Ensure the purity of your indole precursor and use high-purity, degassed solvents. If necessary, purify the starting material by recrystallization or chromatography.

• Polymerization of the Indole: Under acidic conditions, some indoles, particularly those unsubstituted at the 2-position, are prone to polymerization, which can foul the catalyst surface.[2]

  • Solution: Carefully control the amount of acid used. While catalytic amounts are needed, a large excess might promote polymerization. For particularly sensitive substrates, N-protection might be the most robust solution.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for indole hydrogenation?

A1: There is no single "best" catalyst, as the optimal choice depends on the substrate, desired selectivity, and reaction conditions. However, here are some general guidelines:

• Pt/C (Platinum on Carbon): Often more active than Pd/C and is particularly effective in acidic media for the hydrogenation of unprotected indoles.[1][2]

• Pd/C (Palladium on Carbon): A widely used and generally effective catalyst. Its selectivity can sometimes be superior to Pt/C, but it may be less active for unprotected indoles.[1]

• Rhodium and Ruthenium Catalysts: Homogeneous catalysts based on these metals are often used for asymmetric hydrogenations of N-protected indoles to produce chiral indolines.[2][4] Some Ru-NHC complexes can even catalyze the complete hydrogenation to octahydroindoles.[3][5]

• Novel Heterogeneous Catalysts: Recent research has focused on developing more selective and active catalysts, such as Pd supported on nitrogen-doped carbon, which shows excellent performance at atmospheric pressure and near room temperature.[1]

Q2: Why is an acid additive necessary for the hydrogenation of unprotected indoles?

A2: An acid additive serves two primary purposes:

• Activation of the Indole: The acid protonates the indole ring at the C-3 position, which breaks the aromaticity and forms a highly reactive iminium ion. This intermediate is much more susceptible to hydrogenation than the neutral indole.[2]

• Prevention of Catalyst Poisoning: The indoline product is a secondary amine, which can act as a catalyst poison. The acid protonates the indoline nitrogen, preventing it from binding to the catalyst surface and allowing the reaction to proceed to completion.[2]

Q3: What solvent should I use for my hydrogenation reaction?

A3: The choice of solvent can significantly impact reaction efficiency and selectivity.

• Water: Has been shown to be an excellent "green" solvent for the Pt/C-catalyzed hydrogenation of unprotected indoles in the presence of an acid.[1][2]

• Alcohols (e.g., Ethanol, Methanol): Common polar protic solvents for hydrogenation. However, in some cases, they can lead to side reactions.

• Ethers (e.g., THF, Et₂O): Aprotic polar solvents that are also frequently used.[3]

• Hydrocarbons (e.g., Hexane, Toluene): Nonpolar solvents that can be effective, particularly for N-protected indoles with homogeneous catalysts.[3][6]

The optimal solvent should be determined experimentally for your specific substrate and catalytic system.

Q4: How do substituents on the indole ring affect the hydrogenation?

A4: Substituents can have a profound electronic and steric effect on the reaction.

• Electron-withdrawing groups (e.g., esters, nitro groups): Can deactivate the indole ring, making hydrogenation more difficult and potentially requiring higher catalyst loadings or more forcing conditions.[2] For instance, ethyl indole-2-carboxylate has been reported to completely deactivate the substrate under certain conditions.[2]

• Electron-donating groups (e.g., alkyl, alkoxy groups): Generally facilitate the reaction.

• Steric Hindrance: Bulky substituents, particularly near the 2 and 3 positions, can hinder the approach of the substrate to the catalyst surface, slowing down the reaction rate and may require higher pressures or catalyst loadings.[2][3]

Q5: Should I protect the indole nitrogen before hydrogenation?

A5: N-protection (e.g., with Boc, Cbz, or tosyl groups) has traditionally been a common strategy to prevent side reactions and catalyst poisoning, especially when not using an acid additive.[3] However, this adds extra steps (protection and deprotection) to the synthesis, which is not ideal from an atom and step economy perspective. Modern methods utilizing acid additives have made the hydrogenation of unprotected indoles much more feasible and efficient.[1][2] The decision to protect the nitrogen will depend on the specific substrate, the chosen methodology, and whether the protecting group is required for subsequent synthetic steps.

Section 3: Data and Protocols

Table 1: Comparison of Selected Catalytic Systems for Indole Hydrogenation

Catalyst	Substrate	Additive	Solvent	Temp. (°C)	Pressure (H₂)	Yield/Conversion	Selectivity	Reference
Pt/C	Unprotected Indole	p-TSA	Water	RT	30 bar	100%	100% Indoline	[2]
Pd/C	Unprotected Indole	H₃PO₄	Water	40	1 atm	96%	100% Indoline	[1]
Pd/C	Unprotected Indole	Acid	-	RT	50 bar	56%	-	[1]
Ru-NHC	N-Boc-3-methyl-indole	4 Å MS	n-hexane	25 -> 100	100 bar	94%	Octahydroindole	[3]

Experimental Protocol: Pt/C-Catalyzed Hydrogenation of Unprotected Indole in Water

This protocol is adapted from the work of Török and coworkers.[2]

Materials:

• Indole (1.0 mmol)

• Platinum on carbon (Pt/C, 5 wt%, 5 mol%)

• p-Toluenesulfonic acid monohydrate (p-TSA, 1.2 mmol)

• Deionized water (5 mL)

• Hydrogen gas

• Parr shaker or similar hydrogenation apparatus

• Inert gas (Nitrogen or Argon)

Procedure:

• To a high-pressure reactor vessel, add the indole, Pt/C, and p-TSA.

• Add the deionized water to the vessel.

• Seal the reactor and purge the system with an inert gas (e.g., Nitrogen) 3-5 times to remove any oxygen.

• Pressurize the reactor with hydrogen gas to 30 bar.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by taking aliquots (after carefully and safely venting the reactor) and analyzing by GC or LC-MS.

• Once the reaction is complete (typically within a few hours), carefully vent the hydrogen pressure.

• Purge the reactor with inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst. Wash the Celite® pad with a small amount of water or ethyl acetate.

• Basify the filtrate with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the p-TSA and deprotonate the indoline product.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude indoline.

• Purify the crude product by column chromatography on silica gel if necessary.

Section 4: Visual Guides

Diagram 1: General Reaction Scheme and Role of Acid Catalyst

This diagram illustrates the hydrogenation of indole to indoline and the key role of the acid catalyst in activating the substrate.

Caption: Troubleshooting guide for low reaction conversion.

Diagram 3: Catalyst Selection Guide

This diagram provides a simplified decision-making process for selecting a suitable catalyst system.

Caption: Decision tree for catalyst selection.

References

• Liu, Y., et al. (2018). Selective hydrogenation of unprotected indole to indoline over N-doped carbon supported palladium catalyst. Catalysis Communications, 108, 84-87.
• Török, B., et al. (2011). Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge. Green Chemistry, 13(11), 3054-3058.

• ResearchGate. (n.d.). Optimization of conditions for indoline synthesis. ResearchGate. Available at: [Link]

• Wang, Z., et al. (2023). Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans: One Catalyst with Dual Function. Journal of the American Chemical Society, 145(29), 16176–16186. Available at: [Link]

• Wang, Z., et al. (2023). Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans: One Catalyst with Dual Function. PMC. Available at: [Link]

• Rueping, M., et al. (2010). Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles. Organic Letters, 12(20), 4604–4607. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indolines. Organic Chemistry Portal. Available at: [Link]

• Kuwano, R., et al. (2004). Catalytic Asymmetric Hydrogenation of Indoles Using a Rhodium Complex with a Chiral Bisphosphine Ligand PhTRAP. Organic Letters, 6(14), 2213–2215. Available at: [Link]

Sources

• 1. Selective hydrogenation of unprotected indole to indoline over N-doped carbon supported palladium catalyst [html.rhhz.net]
• 2. Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans: One Catalyst with Dual Function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Industrial Synthesis of (2R,3aS,7aS)-Octahydroindole-2-carboxylic Acid

An essential component in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors like Perindopril and Trandopril is (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. Due to its specific stereochemistry, which is crucial for pharmacological activity, scaling up its synthesis from the lab to an industrial setting presents a unique set of challenges. This technical support center provides practical guidance, troubleshooting tips, and frequently asked questions to assist researchers and process chemists in navigating the complexities of this synthesis.

Our goal is to provide a comprehensive resource that addresses common and critical issues encountered during the scale-up of this synthesis. The following sections are designed to be a first-line support tool for scientists and engineers working on this process.

Frequently Asked Questions (FAQs)

1. What are the common starting materials for the industrial synthesis of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid?

The most prevalent starting material is (S)-indoline-2-carboxylic acid. This precursor is subjected to catalytic hydrogenation to saturate the aromatic ring, yielding a mixture of diastereomers of octahydroindole-2-carboxylic acid. The primary challenge lies in controlling the stereochemistry of this reduction to maximize the yield of the desired (2S,3aS,7aS) and subsequently the (2R,3aS,7aS) isomer.

2. Why is diastereoselectivity a major hurdle in this synthesis?

The catalytic hydrogenation of (S)-indoline-2-carboxylic acid or related imine precursors produces multiple diastereomers because new chiral centers are formed at the 3a and 7a positions.[1] The final stereochemistry is highly dependent on the catalyst, solvent, temperature, and hydrogen pressure.[1] Achieving a high ratio of the desired (2S,3aS,7aS) isomer is critical for process efficiency and minimizing complex downstream purification.

3. What analytical methods are suitable for monitoring the reaction and quantifying diastereomers?

Since octahydroindole-2-carboxylic acid and its isomers lack a strong UV chromophore, standard HPLC with UV detection is ineffective. The industry-standard method is High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RI).[1] This technique can effectively separate and quantify all four possible diastereomers, making it essential for in-process control and final product quality assessment.[1]

4. Is it possible to isolate the desired (2R,3aS,7aS) isomer if the initial synthesis yields the (2S,3aS,7aS) epimer?

Yes. A robust method involves the epimerization of the (2S,3aS,7aS) isomer at the α-carbon (C-2 position). This is typically achieved by heating in acetic acid with a catalytic amount of an aldehyde, like salicylaldehyde, which promotes the formation of a Schiff base and allows for equilibration.[2] This process can enrich the mixture in the desired (2R,3aS,7aS) epimer, which can then be selectively separated.[2]

Process Workflow Overview

The following diagram outlines a common synthetic pathway from (S)-indoline-2-carboxylic acid, including the critical epimerization and separation steps for isolating the desired (2R,3aS,7aS) isomer.

Caption: Synthetic workflow for (2R,3aS,7aS)-OIC production.

Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up process.

Problem	Potential Cause	Recommended Action & Explanation
Low Yield in Hydrogenation Step	1. Catalyst poisoning or deactivation. 2. Insufficient hydrogen pressure or poor mass transfer. 3. Sub-optimal temperature.	1. Action: Filter and replace the catalyst (e.g., PtO₂). Explanation: Catalysts can be poisoned by impurities in the starting material or solvent. On a large scale, ensuring catalyst slurry mixing is vital for activity. 2. Action: Increase hydrogen pressure within safe operational limits (e.g., 10-60 psi) and improve agitation.[3] Explanation: Gas-liquid mass transfer is often a rate-limiting step in industrial hydrogenations. Better agitation ensures the catalyst surface is adequately supplied with hydrogen. 3. Action: Optimize temperature (e.g., 50-60°C).[2][3] Explanation: While higher temperatures increase reaction rate, they can also lead to side reactions or catalyst degradation. An optimal temperature balances rate and selectivity.
Poor Diastereoselectivity	1. Incorrect choice of catalyst or solvent. 2. Reaction temperature is too high.	1. Action: Screen different catalysts (PtO₂, Pd/C, Rh) and solvents (acetic acid, propionic acid).[3] Explanation: The choice of catalyst and solvent significantly influences the stereochemical outcome by affecting how the substrate adsorbs to the catalyst surface. Acetic acid is a commonly used solvent that often provides good results.[2][3] 2. Action: Lower the reaction temperature. Explanation: Hydrogenation is an exothermic process. Poor heat removal on a large scale can lead to temperature spikes, which may reduce selectivity.
Incomplete Epimerization	1. Insufficient reaction time or temperature. 2. Catalyst (salicylaldehyde) concentration is too low.	1. Action: Increase reflux time. A study showed that extending the reaction from 1 hour to 24 hours significantly shifted the equilibrium from a 50:50 mixture to a 23:77 mixture in favor of the desired (2R,3aS,7aS) epimer.[2] 2. Action: Ensure a catalytic amount of salicylaldehyde is present. Explanation: The aldehyde is essential for forming the Schiff base intermediate that enables epimerization at the α-carbon.
Difficulty Isolating Product After Selective Condensation	1. The product (oxazolidinone derivative) is oiling out instead of precipitating. 2. Incomplete reaction, leaving a high concentration of starting material.	1. Action: Ensure the solvent (acetonitrile) is anhydrous and consider using seeding crystals. Explanation: The trichloromethyloxazolidinone intermediate is a crystalline solid.[2] The presence of water can interfere with crystallization. Seeding can initiate precipitation in supersaturated solutions. 2. Action: Monitor the reaction by HPLC-RI to confirm the consumption of the (2R,3aS,7aS) epimer. Explanation: This condensation is highly selective; only the (2R,3aS,7aS) epimer should react to form the sterically favored tricyclic system.[2] If the reaction is incomplete, investigate the quality of the trichloroacetaldehyde.
Low Purity of Final Product	1. Inefficient removal of the undesired (2S,3aS,7aS) isomer. 2. Incomplete hydrolysis of the oxazolidinone intermediate. 3. Inadequate final purification.	1. Action: Optimize the filtration and washing of the oxazolidinone intermediate to physically remove the unreacted (2S,3aS,7aS) isomer which remains in solution.[2] 2. Action: Ensure sufficient time and acidic conditions for hydrolysis (e.g., 3N HCl in ethyl acetate for 24 hours).[2] Monitor by TLC or HPLC until the intermediate is fully consumed. 3. Action: Recrystallize the final hydrochloride salt from a suitable solvent system (e.g., wash with ethyl acetate).[2] Explanation: Crystallization is a powerful tool for removing minor impurities and achieving the high purity required for pharmaceutical intermediates.

Troubleshooting Logic Diagram

This diagram provides a decision-making framework for addressing low final product purity, a critical industrial challenge.

Sources

• 1. longdom.org [longdom.org]
• 2. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP1724260A1 - Process for the synthesis of ¬2S, 3aR, 7aS|-octahydroindole-2-carboxylic acid and its conversion to trandolapril - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to NMR Characterization for Stereochemical Confirmation of Octahydroindole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise control and confirmation of stereochemistry is not merely a matter of academic rigor; it is a critical determinant of therapeutic efficacy and safety. This is particularly true for bicyclic amino acids like octahydroindole-2-carboxylic acid (OIC), a vital chiral building block in the synthesis of prominent angiotensin-converting enzyme (ACE) inhibitors such as Perindopril and Trandolapril.[1][2] The rigid, fused-ring structure of OIC presents a fascinating stereochemical puzzle, with three chiral centers giving rise to eight possible stereoisomers.[1][2] The biological activity of drugs derived from OIC is exquisitely dependent on the specific arrangement of these chiral centers. For instance, the (2S,3aS,7aS) isomer is the key precursor for Perindopril, while the (2S,3aR,7aS) isomer is essential for the synthesis of Trandolapril.[1][2]

This guide, crafted from the perspective of a senior application scientist, provides an in-depth, practical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the unambiguous stereochemical characterization of OIC diastereomers. We will move beyond a simple recitation of methods to explain the causality behind experimental choices, ensuring a self-validating analytical workflow. This document will serve as a technical resource for researchers in organic synthesis, medicinal chemistry, and drug development, empowering them to confidently assign the stereochemistry of these crucial pharmaceutical intermediates.

The Stereochemical Challenge: cis vs. trans Isomers

The primary stereochemical feature distinguishing the key OIC diastereomers is the fusion of the cyclohexane and pyrrolidine rings. This can result in either a cis-fused or a trans-fused bicyclic system, referring to the relative orientation of the hydrogen atoms at the bridgehead positions (C3a and C7a).

Figure 1. Representation of cis- and trans-fused octahydroindole-2-carboxylic acid.

The relative orientation of the carboxylic acid group at the C2 position adds another layer of stereochemical complexity. NMR spectroscopy, with its sensitivity to the local chemical environment and through-bond and through-space interactions, is the preeminent tool for elucidating these subtle but critical structural differences.

The NMR Toolkit for Stereochemical Assignment

A multi-faceted NMR approach is essential for a robust stereochemical assignment. This typically involves a suite of one-dimensional (1D) and two-dimensional (2D) experiments.

1H NMR: The First Look – Chemical Shifts and Coupling Constants

The 1H NMR spectrum provides the initial and often most diagnostic clues. The chemical shifts (δ) of the protons, particularly the bridgehead protons (H3a and H7a) and the α-proton (H2), are highly sensitive to the stereochemistry. However, the most powerful information from a 1D 1H NMR spectrum lies in the proton-proton coupling constants (J-couplings).

The Karplus Relationship: From Coupling Constant to Dihedral Angle

The magnitude of the vicinal coupling constant (³JHH) between two protons on adjacent carbon atoms is dependent on the dihedral angle (φ) between them, a relationship described by the Karplus equation.[3] This principle is the cornerstone of determining the relative stereochemistry in cyclic systems.

• For cis-fused isomers: The dihedral angle between the bridgehead protons (H3a and H7a) is typically small, leading to a larger coupling constant (generally in the range of 6-12 Hz).[4][5]

• For trans-fused isomers: The dihedral angle between the bridgehead protons approaches 180°, resulting in a much larger coupling constant (typically in the range of 12-18 Hz).[4][5]

By carefully analyzing the multiplicity and measuring the coupling constants of the bridgehead protons, a preliminary assignment of the ring fusion stereochemistry can be made.

13C NMR: A Complementary View

The 13C NMR spectrum provides information on the carbon skeleton. The chemical shifts of the carbon atoms, particularly the bridgehead carbons (C3a and C7a) and the α-carbon (C2), are also influenced by the stereochemistry, although often to a lesser extent than the proton chemical shifts. It is a crucial tool for confirming the number of unique carbon environments and for use in conjunction with 2D experiments.

2D NMR: Unraveling the Connectivity and Spatial Relationships

While 1D NMR provides a wealth of information, complex spin systems and signal overlap often necessitate the use of 2D NMR techniques for unambiguous assignment.

a) COSY (Correlation Spectroscopy): Mapping the 1H-1H Connectivity

The COSY experiment is the workhorse for establishing proton-proton coupling networks. It reveals which protons are coupled to each other, allowing for the tracing of the spin systems within the molecule. This is invaluable for assigning the protons of the cyclohexane and pyrrolidine rings.

b) HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to Carbons

The HSQC experiment correlates each proton with the carbon to which it is directly attached. This allows for the unambiguous assignment of the 13C NMR spectrum based on the already assigned 1H spectrum (or vice-versa).

c) HMBC (Heteronuclear Multiple Bond Correlation): Seeing Beyond the Direct Bond

The HMBC experiment detects longer-range correlations between protons and carbons (typically over 2-3 bonds). This is particularly useful for identifying quaternary carbons and for piecing together the different spin systems to build the complete molecular structure.

d) NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy): The Definitive Tools for Stereochemistry

The Nuclear Overhauser Effect (NOE) is a through-space interaction between protons that are close in proximity (typically < 5 Å), regardless of whether they are directly bonded. This makes NOESY and its rotating-frame analog, ROESY, the most powerful NMR techniques for determining relative stereochemistry.

• NOESY: For a cis-fused isomer, a strong NOE correlation is expected between the bridgehead protons (H3a and H7a) as they are on the same face of the ring system. In a trans-fused isomer, no such correlation would be observed.

• ROESY: The ROESY experiment is particularly useful for medium-sized molecules where the NOE enhancement might be close to zero. It provides the same through-space connectivity information as NOESY.

By observing key NOE/ROE correlations, the relative stereochemistry of the ring fusion and the orientation of the carboxylic acid group can be definitively established.

Experimental Data: A Comparative Analysis

Let's examine the expected and reported NMR data for the key diastereomers of OIC.

Table 1: 1H and 13C NMR Data for (2S,3aS,7aS)-Octahydroindole-2-carboxylic Acid [3][6]

Position	1H Chemical Shift (δ, ppm) in D₂O	13C Chemical Shift (δ, ppm) in D₂O
2	4.06 (m)	59.70
3a	3.65 (m)	59.34
7a	2.25-2.36 (m)	36.91
3	1.91-2.01 (m), 2.25-2.36 (m)	32.36
4	1.23-1.64 (m)	24.38
5	1.23-1.64 (m)	21.36
6	1.23-1.64 (m)	25.06
7	1.73-1.82 (m)	20.88
COOH	-	175.42

Note: Specific coupling constants for the bridgehead protons are often difficult to extract from complex multiplets without advanced simulation. 2D NMR is crucial for definitive assignment.

While specific NMR data for the (2S,3aR,7aS) isomer is not as readily available in the public domain, we can predict the key differences based on the principles discussed:

Expected Differences in NMR Spectra:

• 1H NMR: The chemical shifts of H2, H3a, and H7a in the trans-isomer are expected to be different from the cis-isomer due to the change in their local electronic and steric environment. The most significant difference will be in the coupling constant between H3a and H7a.

• NOESY/ROESY: A strong cross-peak between H3a and H7a will be present in the spectrum of the cis-isomer, while it will be absent in the trans-isomer. Additionally, NOE correlations between the H2 proton and protons on the cyclohexane ring will differ significantly between the two diastereomers, providing further confirmation of the relative stereochemistry of the carboxylic acid group.

Experimental Protocols: A Self-Validating Workflow

The following is a recommended workflow for the complete NMR characterization of an OIC sample to determine its stereochemistry.

Sources

• 1. longdom.org [longdom.org]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 3. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. longdom.org [longdom.org]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid

This guide provides essential safety and handling protocols for (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid, a key building block in pharmaceutical synthesis.[1][2] Adherence to these procedures is critical for ensuring the safety of laboratory personnel and the integrity of research outcomes. This document is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to make informed safety decisions.

Hazard Identification and Risk Assessment

• Skin Corrosion/Irritation (Category 2): Causes skin irritation upon contact.[3][4]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

• Specific target organ toxicity (single exposure) (Category 3): May cause respiratory irritation.[3][4]

It is prudent to assume that (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid shares these hazardous properties due to its identical chemical structure and functional groups.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₉H₁₅NO₂	[5][6][7]
Molecular Weight	169.22 g/mol	[7][8]
Appearance	White to almost white powder or crystal	[5][8]
Melting Point	~270 °C (decomposes)	[8]
Solubility	Soluble in methanol	[8]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to mitigate the identified risks. The selection of appropriate PPE should be based on a thorough risk assessment of the specific laboratory procedures being performed.

PPE Selection Workflow:

Sources

• 1. longdom.org [longdom.org]
• 2. chemimpex.com [chemimpex.com]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, 98% 5 g | Request for Quote [thermofisher.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. (2R,3aR,7aS)-Octahydro-1H-indole-2-carboxylic acid | C9H15NO2 | CID 7019824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (2S,3aS,7aS)-Octahydro-1H-indole-2-carboxylic Acid | 80875-98-5 | TCI AMERICA [tcichemicals.com]